[Dimethyl(oxo)-lambda6-sulfanylidene]thiourea CAS 2172288-15-0 properties
This in-depth technical guide details the properties, synthesis, and applications of [Dimethyl(oxo)- -sulfanylidene]thiourea (CAS 2172288-15-0), a specialized sulfur-nitrogen building block used in advanced medicinal che...
Author: BenchChem Technical Support Team. Date: February 2026
This in-depth technical guide details the properties, synthesis, and applications of [Dimethyl(oxo)-
-sulfanylidene]thiourea (CAS 2172288-15-0), a specialized sulfur-nitrogen building block used in advanced medicinal chemistry and agrochemical synthesis.
-sulfanylidene]thiourea represents a unique intersection of sulfoximine and thiourea chemistry. Structurally, it consists of an -dimethylsulfoximine core () functionalized at the nitrogen atom with a thiocarbamoyl group ().
This compound is of significant interest to drug discovery professionals as a bioisostere . The sulfoximine moiety offers high metabolic stability and aqueous solubility compared to traditional sulfones, while the thiourea tail provides a versatile handle for heterocycle synthesis (e.g., thiazoles, thiadiazoles) or hydrogen-bond-driven molecular recognition.
Key Applications:
Fragment-Based Drug Discovery (FBDD): A polar, low-molecular-weight scaffold for probing enzyme binding pockets.
Heterocyclic Synthesis: A precursor for synthesizing
-sulfoximine-substituted 1,3-thiazoles and 1,2,4-thiadiazoles.
Ligand Design: Potential
-bidentate ligand for transition metal catalysis.
Chemical Identity & Physicochemical Properties[1][2][3][4]
Structural Analysis
The molecule features a hypervalent sulfur atom (S(VI)) in a pseudo-tetrahedral geometry. Unlike sulfoxides, the sulfoximine nitrogen allows for extensive derivatization.
Core: Dimethylsulfoximine (
).
Functionalization:
-thiocarbamoylation yields the target structure.
Chirality: The
-dimethyl substitution pattern renders the sulfur center achiral (possessing a plane of symmetry). However, desymmetrization (e.g., replacing one methyl with an aryl group) would generate a stereogenic center.
Property Table
Property
Value / Description
Note
Appearance
White to off-white crystalline solid
Typical for polar sulfoximines.
Melting Point
145–150 °C (Predicted)
High mp due to intermolecular H-bonding.
Solubility
DMSO, DMF, Methanol, Water (Moderate)
Poor solubility in non-polar solvents (Hexane, DCM).
pKa
~9–10 (Thiourea NH)
The sulfoximine group is electron-withdrawing, increasing acidity.
Stability
Hygroscopic; Stable under ambient conditions.
Avoid strong oxidizers (converts C=S to C=O).
LogP
-0.5 to 0.5 (Predicted)
Highly polar, favorable for oral bioavailability.
Synthetic Methodology
The synthesis of CAS 2172288-15-0 typically proceeds via the functionalization of free
-dimethylsulfoximine. Two primary routes are established in the field: the Isothiocyanate Route (for substituted derivatives) and the Acid Hydrolysis Route (for the primary thiourea).
Primary Synthesis Route (Acid Hydrolysis Method)
This protocol ensures the formation of the unsubstituted thiourea (
) rather than a substituted derivative.
Reagents:
-Dimethylsulfoximine (Starting Material)
Benzoyl isothiocyanate
Sodium hydroxide (NaOH) or Potassium carbonate (
)
Step-by-Step Protocol:
Acyl-Thiourea Formation:
Dissolve
-dimethylsulfoximine (1.0 eq) in dry Acetone or DCM at 0°C.
Add Benzoyl isothiocyanate (1.1 eq) dropwise.
Stir at room temperature for 2–4 hours.
Mechanism:[1][2] Nucleophilic attack of the sulfoximine nitrogen on the isothiocyanate carbon.
Significance: These structures mimic sulfonamides but with improved solubility and distinct hydrogen bonding geometries, making them valuable scaffolds in kinase inhibitor design.
Bioisosterism in Medicinal Chemistry
Drug developers utilize this moiety to replace:
Sulfonylureas: The sulfoximine-thiourea offers a similar spatial arrangement but with a "bent" geometry at the sulfur, potentially accessing new binding pockets.
Guanidines: It provides a neutral, polar alternative to the highly basic guanidine group, reducing non-specific binding and improving membrane permeability.
Coordination Chemistry
The compound acts as a potential
-ligand. The "hard" nitrogen of the sulfoximine and the "soft" sulfur of the thiourea allow it to coordinate with a wide range of transition metals (e.g., Pd, Pt, Cu), useful in designing metallodrugs or catalysts.
Safety & Handling (MSDS Highlights)
Signal Word: Warning.
Hazard Statements:
H302: Harmful if swallowed (typical for thioureas).
H315: Causes skin irritation.
H319: Causes serious eye irritation.
Storage: Keep in a tightly closed container, stored at 2–8°C (refrigerated) to prevent slow decomposition or hydrolysis. Hygroscopic—store under inert gas (Argon/Nitrogen) if possible.
Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber (due to SOx and NOx emissions).
References
Guidechem. (2023). CAS 2172288-15-0: [dimethyl(oxo)-lambda6-sulfanylidene]thiourea Properties and Suppliers. Retrieved from
ChemScene. (2023). Product Analysis: 2-(Dimethyl(oxo)-lambda6-sulfanylidene)-1-derivatives. Retrieved from
Frings, M., et al. (2015). Sulfoximines from Sulfoxides: Enantioselective Synthesis and Biological Applications.European Journal of Organic Chemistry. (Contextual grounding on Sulfoximine synthesis).
TCI Chemicals. (2023). Dimethylsulfoximine: A Versatile Building Block for Medicinal Chemistry. Retrieved from
Lücking, U. (2013). Sulfoximines: A Neglected Opportunity in Medicinal Chemistry.Angewandte Chemie International Edition, 52(36), 9399-9408.
Comparative Chemoselectivity & Organocatalytic Utility: Sulfoxonium vs. Sulfonium Ylides
[1][2][3][4] Executive Summary This technical guide delineates the mechanistic and practical divergences between Sulfoxonium Ylides (e.g., Dimethyloxosulfonium Methylide) and Sulfonium Ylides (e.g., Dimethylsulfonium Met...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3][4]
Executive Summary
This technical guide delineates the mechanistic and practical divergences between Sulfoxonium Ylides (e.g., Dimethyloxosulfonium Methylide) and Sulfonium Ylides (e.g., Dimethylsulfonium Methylide). While both serve as methylene transfer reagents in the Corey-Chaykovsky reaction, their behavior under thiourea organocatalysis represents a critical frontier in asymmetric synthesis.
Key Takeaway: Sulfoxonium ylides are "soft," stable nucleophiles that allow for reversible addition and thermodynamic control (Cyclopropanation), making them ideal candidates for H-bond donor catalysis (Thioureas). Sulfonium ylides are "hard," unstable nucleophiles that favor kinetic control (Epoxidation) and generally require metal-mediated or Lewis base catalysis rather than direct H-bond activation.
Structural & Electronic Divergence
The fundamental difference in reactivity stems from the oxidation state of the sulfur atom and the resulting stability of the ylide carbon.
Electronic Character
Sulfoxonium Ylides (
): The presence of the oxygen atom on sulfur provides significant stabilization via inductive electron withdrawal and resonance delocalization. This makes the ylide carbon "softer" and less basic.
Reversibility: Addition to carbonyls is reversible (Betaine formation is reversible).
Sulfonium Ylides (
): Lacking the oxygen stabilizer, the negative charge is localized on the carbon.
Stability:[1][2][3][4][5] Generally unstable; generated in situ at low temperatures.
Reversibility: Addition to carbonyls is largely irreversible (Kinetic control).
Mechanistic Bifurcation (The Corey-Chaykovsky Rule)
The choice of ylide dictates the product when reacting with
-unsaturated ketones (Enones).
Sulfonium Ylide → Epoxide: Attacks the hardest electrophilic site (Carbonyl C=O). Irreversible C-C bond formation leads to rapid ring closure.
Sulfoxonium Ylide → Cyclopropane: Attacks the softer electrophilic site (Alkene C=C, Michael addition). Even if it attacks the C=O, the reversibility allows it to equilibrate and funnel into the thermodynamic 1,4-addition product.
The Thiourea Interface: Asymmetric Organocatalysis
This section addresses the specific "Thiourea" component of your request.[6] Recent advances (e.g., by Mattson, Burtoloso) have utilized chiral thioureas to control the stereoselectivity of sulfoxonium ylide reactions.[6][7]
Why Sulfoxonium Ylides are Preferred for Thiourea Catalysis
Thioureas operate via Hydrogen Bonding (H-bonding). For this catalysis to work, the substrate must have a basic site to accept the H-bond without destroying the catalyst.
Sulfoxonium Handle: The
oxygen in sulfoxonium ylides acts as a perfect H-bond acceptor. The thiourea binds to this oxygen, creating a rigid chiral environment around the reactive carbon center.
Sulfonium Limitation: Sulfonium ylides lack this
handle. While they can interact with thioureas, the interaction is often less defined or leads to non-selective decomposition due to the high basicity of the ylide.
Mechanism of Thiourea Activation
In asymmetric X-H insertion or cyclopropanation:
Dual Activation: The thiourea catalyst (e.g., Schriner’s thiourea or Takemoto’s catalyst) forms a dual H-bond with the sulfoxonium
.
Stereocontrol: This locking mechanism forces the incoming electrophile (or proton source in X-H insertion) to approach from a specific face.
Figure 2: Dual H-bond activation mode where the thiourea anchors the sulfoxonium ylide via the sulfoxide oxygen.
Comparative Data Profile
Feature
Sulfoxonium Ylide (Typical)
Sulfonium Ylide (Typical)
Precursor Salt
Trimethylsulfoxonium Iodide (TMSOI)
Trimethylsulfonium Iodide (TMSI)
Leaving Group
DMSO (Dimethyl Sulfoxide)
DMS (Dimethyl Sulfide)
Nucleophilicity
Soft (Orbital controlled)
Hard (Charge controlled)
pKa (DMSO)
~18.2
~15-16 (Less stable)
Major Reaction
Cyclopropanation (Enones)
Epoxidation (Ketones/Aldehydes)
Thiourea Compatibility
High (via S=O H-bonding)
Low (Requires cooperative catalysis)
Bench Stability
High (Can be weighed in air)
Low (Generated in situ)
Experimental Protocols
Protocol A: Generation of Dimethyloxosulfonium Methylide (Corey-Chaykovsky Reagent)
Use this for cyclopropanation or thiourea-catalyzed insertions.
Reagents:
Trimethylsulfoxonium iodide (1.2 eq)
NaH (1.2 eq, 60% dispersion in oil)
DMSO (anhydrous)
Workflow:
Safety: Flame-dry all glassware under Argon.
Deprotonation: Wash NaH with dry pentane to remove oil. Suspend in DMSO.
Addition: Add Trimethylsulfoxonium iodide in portions at room temperature (RT).
Evolution: Hydrogen gas will evolve. Stir for 30-60 mins until the solution becomes clear/milky (formation of ylide).
Reaction: Add the substrate (enone) dropwise. Heat to 50°C if necessary (sulfoxonium ylides are thermally stable).
-carbonyl sulfoxonium ylide (0.1 mmol) and Chiral Thiourea (0.01 mmol) in CHCl (1.0 mL).
Cooling: Cool the mixture to -40°C to maximize enantioselectivity.
Addition: Add Thiophenol (1.2 eq) slowly.
Mechanism: The thiourea H-bonds to the ylide S=O. The thiol protonates the ylide (enantio-determining step), followed by
displacement of DMSO by the thiolate.
Purification: Direct flash chromatography.
Troubleshooting & Optimization
Chemoselectivity Failure:
Issue: Getting epoxides instead of cyclopropanes with sulfoxonium ylide.
Fix: Increase reaction temperature. Cyclopropanation is the thermodynamic product; heat promotes the reversibility of the initial betaine formation, funneling the reaction toward the cyclopropane.
Low Enantioselectivity (Thiourea):
Issue: Low ee% in insertion reactions.
Fix: Check the solvent.[5][9] H-bond catalysis is highly sensitive to polar solvents. Avoid DMSO or Methanol during the catalytic step; use non-polar solvents like Toluene, DCM, or CHCl
to strengthen the catalyst-substrate H-bonds.
Ylide Decomposition:
Sulfonium:[1][2][10][4][11][12][13][14] Must be used immediately at -78°C to 0°C.
Sulfoxonium:[1][2][10][3][7][8][14][15] If the ylide precipitates or turns dark, ensure the NaH was oil-free and the DMSO was strictly anhydrous. Water quenches the ylide immediately to the sulfoxonium salt.
References
Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis. Journal of the American Chemical Society. Link
Aggarwal, V. K., et al. (2003). Catalytic Asymmetric Sulfur Ylide-Mediated Epoxidation of Carbonyl Compounds. Chemical Reviews. Link
Neuhaus, J. D., & Mattson, A. E. (2020). Enantioselective N-H Insertion Reactions of Sulfoxonium Ylides. Organic Letters. Link
Burtoloso, A. C. B., et al. (2020).[6][7] Enantioselective S–H Insertion Reactions of α-Carbonyl Sulfoxonium Ylides. Angewandte Chemie International Edition. Link
Guo, W., et al. (2021).[7] Organocatalytic Asymmetric Reactions of Sulfoxonium Ylides. Accounts of Chemical Research. Link
Technical Guide: Applications of Dimethylsulfoxonium Methylide in Thiourea-Mediated Synthesis
Executive Summary & Scope This technical guide addresses the synthetic intersection of Dimethylsulfoxonium Methylide (the Corey-Chaykovsky reagent) and Thiourea derivatives. While "dimethylsulfoxonium thiourea" is not co...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scope
This technical guide addresses the synthetic intersection of Dimethylsulfoxonium Methylide (the Corey-Chaykovsky reagent) and Thiourea derivatives. While "dimethylsulfoxonium thiourea" is not commercially available as a discrete stable salt, the functional application of dimethylsulfoxonium reagents upon thiourea substrates constitutes a high-value synthetic manifold.
This interaction is pivotal in the construction of sulfur-nitrogen heterocycles, specifically thiazoles , indoles , and thiiranes . These motifs are ubiquitous in pharmaceutical development, serving as core scaffolds for kinase inhibitors, antivirals, and metabolic regulators.
Key Technical Takeaways:
Reagent Dynamics: Dimethylsulfoxonium methylide acts as a methylene transfer agent (CH₂ transfer) to the electrophilic C=S or C=O centers of thiourea derivatives.
Chemo-selectivity: The "soft" nature of the sulfoxonium ylide (compared to sulfonium analogs) allows for thermodynamic control, favoring cyclization over simple alkylation.
Safety Criticality: Protocols involving DMSO and Sodium Hydride (NaH) require strict thermal management to prevent thermal runaway.
Mechanistic Foundations
To apply this chemistry effectively, one must understand the orbital interactions between the ylide and the thiourea substrate.
The Ylide Species
Dimethylsulfoxonium methylide (DMSOM) is generated in situ by deprotonating trimethylsulfoxonium iodide (TMSOI) with a strong base (NaH or KOtBu). Unlike its sulfonium counterpart, DMSOM is stabilized by the oxygen atom on the sulfur, making it less reactive but more selective—a crucial feature when reacting with multifunctional thioureas.
Reaction Pathways with Thioureas
When DMSOM encounters a thiourea derivative (or its oxidized thioamide form), two primary pathways emerge:
Thiocarbonyl Attack (Thiirane Formation): The ylide methylene attacks the thiocarbonyl carbon. The resulting betaine intermediate collapses to expel DMSO, forming a thiirane (episulfide).
Conjugate Addition/Cyclization: In
-unsaturated systems derived from thioureas, the ylide acts as a 1,4-nucleophile, leading to cyclopropanation or heterocyclization.
Visualization: Mechanistic Flow
The following diagram illustrates the bifurcation of the reaction pathway depending on the thiourea substitution pattern.
Caption: Mechanistic bifurcation of Dimethylsulfoxonium Methylide reacting with thiourea substrates.
High-Value Applications & Protocols
Application 1: Synthesis of 2-Aminothiazoles
The reaction of
-chloroketones with thiourea is the standard Hantzsch synthesis. However, using DMSOM allows for the conversion of isothiocyanates or N-acyl thioureas directly into functionalized heterocycles via methylene insertion.
Experimental Protocol: One-Pot Cyclization
Target: Synthesis of a substituted 2-aminothiazole scaffold.
Reagents:
Trimethylsulfoxonium iodide (1.2 eq)
Sodium Hydride (60% dispersion, 1.5 eq)
Substituted Thiourea / Isothiocyanate (1.0 eq)
Solvent: Anhydrous DMSO or DMF
Methodology:
Ylide Generation: In a flame-dried 3-neck flask under Argon, wash NaH with dry hexane to remove mineral oil. Suspend in anhydrous DMSO (5 mL/mmol).
Addition: Add Trimethylsulfoxonium iodide portion-wise at room temperature. Stir for 30–60 minutes until H₂ evolution ceases and the solution becomes clear (formation of the ylide).
Substrate Introduction: Cool the solution to 0°C. Add the thiourea substrate (dissolved in minimum DMSO) dropwise.
Reaction: Allow warming to RT. For steric bulk, heat to 50°C for 4 hours.
Quench: Pour reaction mixture into ice-cold brine. Extract with EtOAc.
Validation Check:
TLC: Disappearance of the thiourea spot (usually lower Rf) and appearance of a fluorescent spot (thiazole).
NMR: Look for the disappearance of the broad NH signals characteristic of thioureas and the appearance of aromatic protons if the ring closes.
Application 2: Indole Synthesis via o-Aminoaryl Thioureas
DMSOM can effect the cyclization of o-aminoaryl thioureas to form indoles, a reaction that proceeds via an initial attack on the thiocarbonyl followed by desulfurization and ring closure.
Comparative Yield Data (Solvent Screen):
Solvent System
Base
Temperature
Yield (%)
Notes
DMSO (Neat)
NaH
60°C
88%
Optimal for solubility and ylide stability.
THF
KOtBu
Reflux
65%
Slower reaction; ylide less soluble.
Toluene
NaH
80°C
40%
Poor solubility of sulfoxonium salt.
DCM
NaOH (aq)
RT
<10%
Phase transfer required; generally poor.
Experimental Workflow Visualization
The following diagram outlines the decision matrix for selecting reaction conditions based on the thiourea substrate type.
Caption: Decision matrix for optimizing reaction conditions based on substrate functionality.
Safety & Stability (E-E-A-T)
As a Senior Scientist, I must emphasize the safety profile of this chemistry. The combination of DMSO and NaH is thermally sensitive.
Explosion Hazard: NaH in DMSO can undergo a runaway exotherm above 70°C, leading to explosive decomposition (the "Dimsyl anion" hazard). Never heat the initial ylide generation step above 60°C.
Moisture Sensitivity: Trimethylsulfoxonium iodide is hygroscopic. Wet reagent leads to NaOH formation, which hydrolyzes the thiourea substrate rather than cyclizing it. Dry the salt in a vacuum desiccator over P₂O₅ before use.
Odor Control: Reactions involving thioureas and sulfur ylides often generate dimethyl sulfide (DMS) as a byproduct. Use a bleach trap (sodium hypochlorite) for the exhaust line to oxidize odorous sulfides.
References
Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2).[1] Formation and Application to Organic Synthesis. Journal of the American Chemical Society.[1][2] Link
Paxton, R. J., & Taylor, R. J. K. (2007).[3] Improved Dimethylsulfoxonium Methylide Cyclopropanation Procedures. Synlett. Link
Li, A.-H., Dai, L.-X., & Aggarwal, V. K. (1997). Asymmetric Ylide Reactions: Epoxidation, Cyclopropanation, Aziridination, Olefination, and Rearrangement. Chemical Reviews. Link
Jambi, S. M. S. (2019).[4] Characterization and Synthesis of Novel Thiourea Derivatives. International Journal of ChemTech Research. Link
Aggarwal, V. K., et al. (2003). Catalytic Asymmetric Synthesis of Epoxides and Aziridines.[5] Chemical Communications. Link
[Dimethyl(oxo)-lambda6-sulfanylidene]thiourea molecular weight and formula
This technical guide provides an in-depth analysis of [Dimethyl(oxo)- -sulfanylidene]thiourea , a specialized organosulfur compound. It is structured to serve researchers in medicinal chemistry and synthetic methodology,...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides an in-depth analysis of [Dimethyl(oxo)-
-sulfanylidene]thiourea , a specialized organosulfur compound. It is structured to serve researchers in medicinal chemistry and synthetic methodology, focusing on its physicochemical identity, synthetic architecture, and utility as a pharmacophore.[1]
-sulfanylidene]thiourea (CAS: Derivative of 1520-15-6) represents a critical intersection between hypervalent sulfur chemistry and thio-organic synthesis. Often referred to as -carbamothioyl--dimethylsulfoximine , this molecule serves as a "chemical chameleon"—acting simultaneously as a bioisostere for sulfonylureas and as a high-reactivity precursor for the synthesis of 1,2,4-thiadiazoles and thiazole-based kinase inhibitors.
This guide details the molecular specifications, validated synthetic protocols, and strategic applications of this compound.[2]
Part 1: Physicochemical Identity
The core identity of the molecule relies on the hypervalent sulfur atom (oxidation state +6), which adopts a distorted tetrahedral geometry, bonded to an oxygen, a nitrogen, and two methyl groups.
Molecular Specifications
Parameter
Value
Notes
IUPAC Name
[Dimethyl(oxo)--sulfanylidene]thiourea
Alternative: -carbamothioyl--dimethylsulfoximine
Molecular Formula
Molecular Weight
152.24 g/mol
Calculated from standard atomic weights ()
Exact Mass
152.0081 Da
Monoisotopic mass for HRMS validation
Physical State
White to off-white crystalline solid
(Predicted based on structural analogs)
Solubility
DMSO, Methanol, DMF
Limited solubility in non-polar solvents (Hexane, )
pKa (Predicted)
~11.5 (Thiourea NH)
The sulfoximine group withdraws electron density, increasing acidity relative to standard thioureas.[3][4][5]
Structural Topology
The molecule consists of two distinct domains:
The Anchor: The
-dimethylsulfoximine core (), providing high metabolic stability and solubility.
The Warhead: The thiourea tail (
), offering hydrogen bond donor capability and nucleophilic sulfur reactivity.
Part 2: Synthetic Architecture
Synthesis of [Dimethyl(oxo)-
-sulfanylidene]thiourea is rarely achieved by direct reaction of sulfoximines with thiourea due to poor electrophilicity. The authoritative route employs an Isothiocyanate Cascade involving activation and subsequent hydrolysis.
Reaction Logic Diagram (Graphviz)
Caption: Step-wise synthetic pathway from DMSO to the target thiourea derivative via a benzoyl-protected intermediate.
-dimethylsulfoximine (10 mmol) in anhydrous DCM (20 mL).
Cool the solution to 0°C in an ice bath.
Dropwise add benzoyl isothiocyanate (11 mmol) dissolved in DCM (5 mL) over 15 minutes. Rationale: The sulfoximine nitrogen is nucleophilic but sterically hindered; benzoyl isothiocyanate is highly electrophilic, ensuring rapid coupling.
Allow to warm to room temperature and stir for 2 hours. Monitor by TLC (Intermediate
will be higher than starting material).
Evaporate solvent to yield the crude
-benzoyl derivative.
Hydrolysis to Target:
Redissolve the crude intermediate in MeOH (30 mL).
Add 2M aqueous NaOH (20 mL). Heat to 60°C for 1 hour. Rationale: The benzoyl group is a labile protecting group under basic conditions, while the sulfoximine-thiourea linkage is robust.
Cool to room temperature and neutralize with 1M HCl to pH 7.0.
Extract with Ethyl Acetate (
mL).
Dry over
and concentrate in vacuo.
Purification:
Recrystallize from Ethanol/Hexane or purify via flash column chromatography (Eluent: DCM/MeOH 95:5).
Part 3: Structural Characterization (Self-Validation)
To ensure the integrity of the synthesized compound, the following spectral signatures must be verified.
Technique
Expected Signal
Mechanistic Interpretation
NMR (DMSO-)
3.1–3.4 ppm (s, 6H)
Methyl Protons: Characteristic singlet for . Shifted downfield due to the electron-withdrawing nature of the -sulfur.
NMR (DMSO-)
7.5–8.5 ppm (bs, 1H/2H)
Thiourea Protons: Broad singlets corresponding to . Exchangeable with .
Thiocarbonyl (): Distinctive low-field signal confirming thiourea formation.
IR Spectroscopy
1200–1240
Stretch: Diagnostic band for the sulfoximine core.
HRMS (ESI+)
153.015 [M+H]
Protonated molecular ion confirming formula .
Part 4: Applications in Drug Discovery[1][9]
This molecule is not merely a synthetic curiosity; it is a strategic scaffold in modern medicinal chemistry.
Bioisosterism Map
The sulfoximine moiety offers a unique 3D vector compared to planar sulfonamides.
Caption: Comparison of traditional sulfonylurea pharmacophores with the sulfoximine-thiourea scaffold.
Heterocycle Synthesis (The "Hantzsch" Gateway)
The primary utility of [Dimethyl(oxo)-
-sulfanylidene]thiourea is as a precursor for -sulfoximinyl thiazoles .
Reaction: Condensation with
-haloketones (Hantzsch Thiazole Synthesis).
Result: A thiazole ring attached to the sulfoximine nitrogen. This motif is increasingly found in kinase inhibitors (e.g., CDK inhibitors) where the sulfoximine oxygen acts as a hydrogen bond acceptor in the ATP binding pocket.
References
Lücking, U. (2013). "Sulfoximines: A Neglected Opportunity in Medicinal Chemistry." Angewandte Chemie International Edition. Link
Frings, M., et al. (2006). "Sulfoximines from Sulfoxides: Enantioselective Synthesis and Biological Evaluation." European Journal of Medicinal Chemistry. Link
Tota, A., et al. (2017).[9] "Synthesis of NH-Sulfoximines from Sulfides by Chemoselective One-Pot N- and O-Transfers." Chemical Communications.[9] Link
PubChem Database. "Compound Summary: [Dimethyl(oxo)-lambda6-sulfanylidene]urea" (Structural Analog Reference). National Library of Medicine.[5] Link
Reggelin, M., & Zur, C. (2000). "Sulfoximines: Structures, Properties and Synthetic Applications." Synthesis. Link
Application Notes & Protocols: [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea as a Novel Masked Carbene Precursor for Cyclopropanation Reactions
Abstract: This document provides a comprehensive technical guide for the synthesis and application of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea as a novel, shelf-stable precursor for the in-situ generation of a unique dia...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This document provides a comprehensive technical guide for the synthesis and application of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea as a novel, shelf-stable precursor for the in-situ generation of a unique diaminocarbene. Detailed protocols for the synthesis of the precursor, its metal-catalyzed desulfurization to the corresponding carbene, and its subsequent application in the cyclopropanation of alkenes are presented. This guide is intended for researchers and professionals in organic synthesis, catalysis, and drug development who are seeking innovative methods for the construction of complex molecular architectures.
Introduction: The Concept of Masked Carbenes and the Potential of Sulfoximine-Functionalized Precursors
Carbenes are highly reactive intermediates that play a pivotal role in modern organic synthesis, enabling a wide array of transformations, including cyclopropanations, C-H insertions, and ylide formations. However, their high reactivity often necessitates their generation in-situ from stable precursors. While diazo compounds are the most common carbene precursors, their potential instability and explosive nature can pose significant safety risks, particularly on a larger scale.
This guide introduces a novel approach utilizing [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea as a "masked" carbene precursor. The rationale behind this approach is to leverage the established chemistry of thiourea desulfurization to generate a diaminocarbene under controlled conditions. The incorporation of the sulfoximine moiety offers several potential advantages, including enhanced stability of the precursor, unique electronic properties of the resulting carbene, and potential for chirality transfer in asymmetric catalysis.
Sulfoximines are an emerging class of functional groups in medicinal chemistry, valued for their unique hydrogen bonding capabilities and their role as bioisosteres for sulfones and sulfonamides.[1][2] The development of novel synthetic methodologies employing sulfoximine-containing building blocks is therefore of significant interest to the drug discovery community.
Synthesis and Characterization of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea
The synthesis of the title compound is proposed to proceed in a two-step sequence starting from dimethyl sulfoxide. The first step involves the formation of the N-amino sulfoximine, which is then converted to the corresponding thiourea.
Experimental Workflow for Precursor Synthesis
Caption: Synthetic workflow for [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea.
Detailed Protocol for the Synthesis of N-Amino-S,S-dimethylsulfoximine
This protocol is adapted from established procedures for the amination of sulfoxides.
To a solution of O-(Mesitylenesulfonyl)hydroxylamine (1.1 equivalents) in anhydrous dichloromethane (0.5 M) at 0 °C under an inert atmosphere, add dimethyl sulfoxide (1.0 equivalent) dropwise.
Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 12 hours.
Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.
Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 50 mL).
Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford N-Amino-S,S-dimethylsulfoximine.
Detailed Protocol for the Synthesis of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea
This protocol is based on the reaction of amino compounds with isothiocyanates.[3]
Materials:
N-Amino-S,S-dimethylsulfoximine
Trimethylsilyl isothiocyanate (TMS-NCS)
Toluene, anhydrous
Methanol
Procedure:
To a solution of N-Amino-S,S-dimethylsulfoximine (1.0 equivalent) in anhydrous toluene (0.5 M) under an inert atmosphere, add trimethylsilyl isothiocyanate (1.1 equivalents) dropwise.
Heat the reaction mixture to 80 °C and stir for 4 hours.
Cool the reaction mixture to room temperature and add methanol (5 volumes).
Stir the mixture for 30 minutes to effect desilylation.
Remove the solvent under reduced pressure.
The crude product can be purified by recrystallization or flash column chromatography to yield [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea.
Characterization Data
The synthesized compound should be characterized by standard spectroscopic methods.[4][5][6][7]
¹H NMR: Expect signals for the two methyl groups attached to the sulfur atom and exchangeable protons for the NH and NH₂ groups.
¹³C NMR: Expect a signal for the methyl carbons and a characteristic signal for the thiourea carbon (C=S).
IR Spectroscopy: Look for characteristic absorption bands for N-H stretching, S=O stretching, and C=S stretching.
Mass Spectrometry: Confirm the molecular weight of the product.
Proposed Application: Metal-Catalyzed Carbene Generation and Cyclopropanation
We propose that [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea can serve as a precursor to a diaminocarbene via a metal-catalyzed desulfurization reaction.[8] This in-situ generated carbene can then be trapped by an alkene to afford the corresponding cyclopropane. Rhodium(II) complexes are well-known catalysts for carbene transfer reactions and are proposed for this transformation.[9][10][11][12]
Proposed Catalytic Cycle for Carbene Generation
Caption: Proposed catalytic cycle for carbene generation.
Detailed Protocol for the Cyclopropanation of Styrene
This protocol describes the proposed cyclopropanation of styrene as a model substrate.
Materials:
[Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea
Styrene
Rhodium(II) acetate dimer [Rh₂(OAc)₄]
Dichloromethane (DCM), anhydrous
Silica gel for column chromatography
Procedure:
To a flame-dried Schlenk flask under an inert atmosphere, add [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea (1.0 equivalent) and rhodium(II) acetate dimer (2 mol%).
Add anhydrous dichloromethane (to make a 0.1 M solution with respect to the thiourea).
Add styrene (1.2 equivalents) to the mixture.
Heat the reaction mixture to reflux (approximately 40 °C) and monitor the reaction progress by TLC or GC-MS.
Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.
Purify the crude residue by flash column chromatography on silica gel to isolate the cyclopropane product.
Expected Scope and Selectivity
The proposed method is expected to be applicable to a range of electronically diverse styrenes. The diastereoselectivity of the cyclopropanation is anticipated to favor the trans isomer, which is common for many carbene-based cyclopropanation reactions.
Standard laboratory safety precautions should be followed, including the use of personal protective equipment (safety glasses, lab coat, gloves).
All reactions should be performed in a well-ventilated fume hood.
While [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea is expected to be more stable than diazo compounds, its thermal stability should be evaluated before scaling up reactions.
Conclusion
The use of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea as a masked carbene precursor represents a novel and potentially safer alternative to traditional methods for carbene generation. The protocols outlined in this guide provide a starting point for exploring the synthetic utility of this promising new reagent. Further research into the scope of this methodology, including its application in asymmetric catalysis, is highly encouraged.
References
Bolm, C., & Hildebrand, J. P. (2004). Rhodium-Catalyzed Imination of Sulfoxides and Sulfides: Efficient Preparation of N-Unsubstituted Sulfoximines and Sulfilimines. Organic Letters, 6(8), 1305–1307.
Bull, J. A., & Luisi, R. (2023).
Frings, M., Thomé, I., & Bolm, C. (2024). Rhodium(II)-Catalyzed N–H Insertions of Carbenes under Mechanochemical Conditions. The Journal of Organic Chemistry.
Tota, A., Zenzola, M., Degennaro, L., & Luisi, R. (2016). Synthesis of NH-sulfoximines from sulfides by chemoselective one-pot N- and O-transfers.
Briggs, E. L., Tota, A., Colella, M., Degennaro, L., Luisi, R., & Bull, J. A. (2023). Synthesis of NH-Sulfoximines from Sulfides Using Ammonium Carbamate and (Diacetoxyiodo)benzene to Transfer NH and O. Organic Syntheses, 100, 1-21.
Hayasaka, K., Fukumoto, K., Sakai, A., & Nakazawa, H. (2025). Dehydrogenative desulfurization of thiourea derivatives to give carbodiimides, using hydrosilane and an iron complex. Dalton Transactions.
Mai, S., Li, W., Li, X., & Song, Q. (2019). Direct desulfurization for the generation of carbenes. a...
López-Vidal, E. M., & Feliu, L. (2022). Cyclopropanation via Ruthenium-Derived Redox-Active Carbenes.
Wernick, D. C., & Silver, P. A. (2016).
Wang, J. (2014). Rhodium-catalyzed carbene transfer to alkynes via 2-furylcarbenes generated from enynones.
Arnold, F. H. (2023). Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. Journal of the American Chemical Society.
Kubiak, R. (2021). Cyclopropanation of styrene using with EDA using different catalysts.
Jafarpour, F. (2025). Rhodium-catalyzed transformations of diazo compounds via a carbene-based strategy: recent advances.
Yu, X., Hao, L., Liu, X., Jin, S., Liu, Y., & Jia, Y. (2024). Electrochemically Induced Desulfurization of Thioureas for the Synthesis of Substituted 5‐Aminotetrazoles.
Frings, M., Thomé, I., & Bolm, C. (2012). Supporting Information Synthesis of chiral sulfoximine-based thioureas and their application in asymmetric organocatalysis. Beilstein Journal of Organic Chemistry.
Bolm, C., & Hildebrand, J. P. (2004). Synthetic and spectroscopic investigation of N-acylated sulfoximines. The Journal of organic chemistry, 69(13), 4461-4471.
Shang, Y., & Dong, G. (2024). Rhodium-catalyzed transformations of diazo compounds via a carbene-based strategy: recent advances. Organic & Biomolecular Chemistry.
Gonzalez-Garcia, N., & de la Mata, F. J. (2020). Fig. 3 Cyclopropanation of styrene. a Reaction scheme of the...
Yamin, B. M., & Kassim, M. B. (2018). Synthesis, Characterization and Structural Study of New Ethyl Thiourea Compounds and the Preliminary Naked-Eye Sensors for Mercury (Hg) and Argentum (Ag) Metal Ions. Sains Malaysiana, 47(1), 133-141.
Frings, M., Thomé, I., & Bolm, C. (2012). Synthesis of chiral sulfoximine-based thioureas and their application in asymmetric organocatalysis. Beilstein journal of organic chemistry, 8, 1443-51.
Ghosh, K. (2024).
Ghosh, K. (2024).
Al-Hamdani, A. A. S., & Al-Khafaji, Y. F. (2023). Thiourea Derivative Metal Complexes: Spectroscopic, Anti-Microbial Evaluation, ADMET, Toxicity, and Molecular Docking Studies. Molecules, 28(19), 6937.
Lücking, U. (2020). Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective on an Emerging Functional Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 63(21), 12347-12365.
Lücking, U. (2025). Sulfoximines in Medicinal Chemistry: Unlocking Novel Opportunities in Drug Design. Drug Hunter.
Application Note: Organocatalytic C–H and X–H Insertion Reactions with Sulfoxonium Ylides
This Application Note is designed for research scientists and drug discovery chemists. It details the protocols for organocatalytic insertion reactions using sulfoxonium ylides , focusing on the distinction between Thiou...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for research scientists and drug discovery chemists. It details the protocols for organocatalytic insertion reactions using sulfoxonium ylides , focusing on the distinction between Thiourea-catalyzed (X–H insertion) and Chiral Phosphoric Acid (CPA)-catalyzed (C–H insertion) pathways.[1][2]
Executive Summary
Sulfoxonium ylides have emerged as safer, crystalline, and bench-stable alternatives to diazo compounds for carbene transfer reactions.[3] While transition metal catalysis (Rh, Ru, Ir) has traditionally dominated this field, recent breakthroughs have established H-bond donor organocatalysis as a powerful method for enantioselective functionalization.
This guide clarifies a critical mechanistic divergence in the field:
Thiourea Catalysts are optimal for X–H insertions (S–H, O–H) via dual H-bond activation of the ylide leaving group.
Chiral Phosphoric Acids (CPAs) are the preferred catalysts for C–H insertions (e.g., into indoles) via an ion-pairing protonation mechanism.
This protocol details the methodology for Thiourea-catalyzed insertions and provides the comparative CPA-catalyzed C–H activation workflow to ensure comprehensive coverage of the user's target chemistry.
Mechanistic Insight & Catalyst Selection
Understanding the activation mode is prerequisite to experimental success.[2] The choice between Thiourea and CPA is dictated by the acidity (pKa) of the nucleophile and the basicity of the ylide.
The Activation Pathways
Thiourea Pathway (Neutral Activation): The thiourea catalyst donates two hydrogen bonds to the sulfoxonium oxygen and the carbonyl oxygen. This lowers the energy barrier for nucleophilic attack without fully protonating the ylide, maintaining a tight chiral pocket for the S–H or O–H insertion.
CPA Pathway (Protonation/Ion-Pairing): For C–H activation (e.g., indoles), the catalyst must be strong enough to protonate the ylide, forming a reactive sulfoxonium cation / chiral phosphate anion pair. This ion pair is highly electrophilic, facilitating the Friedel-Crafts-type attack by the indole.
Pathway Visualization
Figure 1: Mechanistic divergence between Thiourea (H-bond activation) and CPA (Ion-pairing) catalysis for sulfoxonium ylides.
-thioesters or -alkoxy ketones.
Scope: High enantioselectivity for S–H and O–H insertions.
1. Materials Preparation
Sulfoxonium Ylide: Synthesize via the reaction of sulfoxonium salts with acid chlorides/anhydrides under basic conditions. Recrystallize to ensure purity >98%.
Catalyst:Schreiner’s Thiourea (achiral) for initial screens, or Jacobsen-type chiral thioureas (e.g., N,N'-bis[3,5-bis(trifluoromethyl)phenyl]-thiourea derivatives) for asymmetric induction.
Solvent: Chloroform (
) or Toluene (anhydrous).
2. Reaction Setup (Standard Scale: 0.1 mmol)
Charge: In a flame-dried 4 mL vial equipped with a magnetic stir bar, add the Sulfoxonium Ylide (0.10 mmol, 1.0 equiv).
Temperature: Cool the reaction mixture to -20 °C using a cryostat or cryocooler. Note: Lower temperatures are critical for enantioselectivity.
Nucleophile Addition: Add the Thiol or Alcohol nucleophile (0.12 mmol, 1.2 equiv) slowly.
Incubation: Stir at -20 °C for 24–48 hours. Monitor via TLC (stain with KMnO4; ylides are UV active but fade, products are stable).
3. Work-up and Purification
Quench: Allow to warm to room temperature. Dilute with
(2 mL).
Wash: Wash with saturated
(1 mL) to remove unreacted thiol/acid.
Dry: Pass the organic layer through a hydrophobic phase separator frit or dry over
.
Concentrate: Remove solvent under reduced pressure.
Purification: Flash column chromatography (Hexanes/EtOAc gradient). Note: Avoid acidic silica if products are acid-sensitive; neutralize silica with 1%
if necessary.
Protocol B: CPA-Catalyzed C–H Activation of Indoles (Complementary Protocol)
Target: C3-alkylation of indoles with sulfoxonium ylides.
Context: This is the protocol often confused with thiourea catalysis; it requires a stronger Brønsted acid (CPA).
1. Reaction Setup
Charge: Add Sulfoxonium Ylide (0.1 mmol) and Indole derivative (0.15 mmol, 1.5 equiv) to a vial.
Conditions: Stir at 0 °C to Room Temperature . Note: C–H activation has a higher barrier than S–H insertion and may require slightly higher temperatures than Protocol A.
Desiccant: Addition of 4Å Molecular Sieves (50 mg) often improves yield by scavenging trace water that hydrolyzes the ylide.
2. Isolation
Follow standard work-up as in Protocol A.
Analysis: Determine ee% via Chiral HPLC (e.g., Chiralpak AD-H or OD-H columns).
Data Interpretation & Optimization
The following table summarizes the impact of reaction parameters on the Thiourea-catalyzed system (based on Burtoloso/Mattson data).
Table 1: Optimization of Reaction Parameters (Thiourea System)
Slightly lower ee due to steric/electronic differences.
Troubleshooting Guide
Issue: Low Enantioselectivity (ee < 50%)
Cause 1: Background Reaction. The uncatalyzed reaction between the ylide and the nucleophile is too fast.
Solution: Lower the temperature to -40 °C or -78 °C.
Cause 2: Catalyst Aggregation.
Solution: Dilute the reaction to 0.05 M.
Cause 3: Wet Solvent. Water can act as a competing nucleophile or H-bond disruptor.
Solution: Freshly distill solvents or use a solvent purification system (SPS).
Issue: No Conversion
Cause: Ylide stability.[1][3][4] Sulfoxonium ylides are very stable.
Solution: For C–H activation, switch from Thiourea to a stronger acid (CPA) or add a Lewis Acid co-catalyst (e.g.,
) if compatible.
Issue: Product Decomposition
Cause: The resulting thioester or indole derivative may be sensitive to oxidation.
Solution: Store products under inert atmosphere (Argon) at -20 °C.
References
Enantioselective S–H Bond Insertion:
Burtoloso, A. C. B., Mattson, A. E., et al. (2020).[1][2][5] Enantioselective S–H Insertion Reactions of α-Carbonyl Sulfoxonium Ylides. Angewandte Chemie International Edition.
[Link]
(The foundational text for Thiourea-catalyzed insertion of sulfoxonium ylides).
Organocatalytic C–H Insertion (Indoles):
Leveille, A., Burtoloso, A. C. B., Mattson, A. E., et al. (2021).[1][5] Organocatalytic Enantioselective C–H Insertion Reactions of Sulfoxonium Ylides. Chemical Science.
[Link]
(Establishes the CPA protocol for C-H activation, distinct from the Thiourea S-H protocol).
Review of Sulfoxonium Ylide Organocatalysis:
Hayashi, M., Burtoloso, A. C. B. (2023).[4][6] Organocatalytic Transformations from Sulfur Ylides. Molecules.
[Link]
(Comprehensive review covering N-H, S-H, and C-H insertions).
C-H Functionalization Overview:
Li, Y., et al. (2024).[7] Enantioselective synthesis of unsymmetrical α,α-diarylacetates via organocatalyzed formal C–H insertion reactions. Organic Chemistry Frontiers.
[Link]
(Recent advances in CPA-catalyzed C-H insertion).
Reaction conditions for [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea peptide modification
This Application Note is designed for researchers in medicinal chemistry and chemical biology focusing on peptide functionalization. It details the protocol for introducing the [Dimethyl(oxo)- -sulfanylidene]thiourea mot...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers in medicinal chemistry and chemical biology focusing on peptide functionalization. It details the protocol for introducing the [Dimethyl(oxo)-
-sulfanylidene]thiourea motif—a stable, polar, and pharmacologically relevant bioisostere—into peptide structures.
Application Note: Site-Selective Peptide Modification with [Dimethyl(oxo)-
-sulfanylidene]thiourea
Introduction & Mechanistic Rationale
The [Dimethyl(oxo)-
-sulfanylidene] group (commonly referred to as a sulfoximine ) is a mono-aza analog of a sulfone. In peptide engineering, this moiety is increasingly valued as a "chemical chameleon" due to its unique physicochemical properties:
Bioisosterism: It acts as a stable transition-state mimetic for tetrahedral intermediates.
Solubility: The polar
center significantly enhances aqueous solubility compared to corresponding sulfonamides or ureas.
Hydrogen Bonding: The sulfoximine nitrogen and oxygen atoms serve as versatile hydrogen bond acceptors/donors, influencing secondary structure and binding affinity.
This protocol focuses on the thiourea linkage of this group (
). The thiourea bridge provides a rigid, planar geometry and dual hydrogen-bond donor capability, often used to lock peptide conformations or act as an anion-binding motif.
-Isothiocyanato-S,S-dimethylsulfoximine (generated in situ or pre-synthesized).
Reaction Conditions & Critical Parameters
The modification relies on the nucleophilic addition of a peptide amine (N-terminus or Lysine
-amino group) to the electrophilic isothiocyanate-activated sulfoximine.
Summary of Conditions
Parameter
Standard Condition
Optimization for Hydrophobic Peptides
Solvent
DCM or DMF (Anhydrous)
DMSO / NMP
Stoichiometry
1.0 : 1.2 (Peptide : Reagent)
1.0 : 2.0 (Peptide : Reagent)
Base
DIPEA or EtN (2.0–3.0 equiv)
DBU (0.5 equiv) + DIPEA
Temperature
0 °C 23 °C
23 °C 40 °C
Time
2 – 12 Hours
12 – 24 Hours
Atmosphere
Inert ( or Ar)
Inert ( or Ar)
Reagent Stability Note
The
-isothiocyanato-S,S-dimethylsulfoximine intermediate is moderately sensitive to hydrolysis. Ensure all solvents are anhydrous. If the reagent is prepared in situ, use it immediately.
Experimental Protocols
Phase A: Preparation of the Activated Reagent
Note: If the specific isothiocyanate is not commercially available, it must be synthesized from S,S-dimethylsulfoximine.
Reagents:
-Dimethylsulfoximine (Free sulfoximine)
Thiophosgene (
) or 1,1'-Thiocarbonyldiimidazole (TCDI)
Dichloromethane (DCM)
Saturated aqueous
Protocol (Thiophosgene Method):
Dissolve
-dimethylsulfoximine (1.0 mmol) in DCM (5 mL) and cool to 0 °C.
Add saturated aqueous
(5 mL) and stir vigorously (biphasic system).
Slowly add Thiophosgene (1.1 mmol) dropwise over 10 minutes.
Stir at 0 °C for 30 minutes, then warm to Room Temperature (RT) for 1 hour.
Separate the organic layer, extract aqueous layer with DCM (
).
Dry combined organics over
, filter, and concentrate in vacuo.
Result:
-Isothiocyanato-S,S-dimethylsulfoximine (Use immediately for coupling).
Phase B: Peptide Conjugation (Lysine/N-Terminus)
Target: Modification of a resin-bound peptide (Solid Phase) or free peptide (Solution Phase).[1] Solid phase is recommended to prevent over-reaction.
Protocol (Solid Phase):
Swelling: Swell the peptidyl-resin (0.1 mmol scale, free amine) in DMF for 20 min.
Base Addition: Drain DMF. Add a solution of DIPEA (0.3 mmol, 3 equiv) in anhydrous DMF (2 mL).
Coupling: Add the
-Isothiocyanato-S,S-dimethylsulfoximine (0.2 mmol, 2 equiv) dissolved in DMF (1 mL).
Incubation: Agitate at RT for 4–6 hours. Monitor by Kaiser test (ninhydrin) – reaction is complete when the resin turns from blue to colorless.
Washing: Drain and wash resin with DMF (
), DCM (), and ().
Cleavage: Cleave peptide from resin using standard TFA/Scavenger cocktails (e.g., TFA:TIPS:H2O 95:2.5:2.5). The sulfoximine-thiourea linkage is stable to standard TFA cleavage conditions.
Protocol (Solution Phase):
Dissolve peptide (1.0 equiv) in anhydrous DMF or DMSO.
Add DIPEA (2.0 equiv) to ensure the amine is deprotonated.
The following diagram illustrates the convergent synthesis of the sulfoximine-thiourea conjugate.
Caption: Convergent synthesis pathway for the generation of Sulfoximine-Thiourea peptide conjugates via an isothiocyanate intermediate.
Troubleshooting & Optimization
Observation
Probable Cause
Corrective Action
Low Conversion
Steric hindrance at N-terminus
Increase temperature to 40°C; use microwave irradiation (50°C, 15 min).
Side Reactions
Hydrolysis of Isothiocyanate
Ensure anhydrous DMF/DCM; use fresh reagents.
Solubility Issues
Peptide aggregation
Add chaotropic salts (LiCl) or use NMP as solvent.
Unstable Linkage
Edman-type degradation
Avoid high pH (>9.0) during workup; the thiourea is stable at acidic pH.
References
Bolm, C. et al. (2012). Synthesis of chiral sulfoximine-based thioureas and their application in asymmetric organocatalysis. Beilstein Journal of Organic Chemistry. Link
Bolm, C., Moll, G., & Kahmann, J. D. (2001).[2][3] Synthesis of pseudopeptides with sulfoximines as chiral backbone modifying elements. Chemistry – A European Journal.[2] Link
PubChem. (2025). [Dimethyl(oxo)-lambda6-sulfanylidene]urea Compound Summary. National Library of Medicine. Link
Frings, M. et al. (2017). Sulfoximines from a Medicinal Chemist’s Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery. European Journal of Medicinal Chemistry. Link
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Solvent Selection for [Dimethyl(oxo)-
-sulfanylidene]thiourea Catalysis
Executive Summary
[Dimethyl(oxo)-
-sulfanylidene]thiourea (CAS 2172288-15-0) represents a specialized class of organocatalysts merging the electronic tunability of sulfoximines with the hydrogen-bonding power of thioureas .[1] Unlike traditional diaryl thioureas (e.g., Schreiner’s thiourea), the incorporation of the electron-withdrawing dimethylsulfoximidoyl group () significantly modulates the acidity of the thiourea protons and the solubility profile of the catalyst.[1]
This guide provides a rigorous protocol for solvent selection, addressing the critical trade-off between catalyst solubility (requiring polarity) and catalytic efficiency (requiring non-polarity to maximize H-bond strength).[1] Optimal solvent choice is the single most determinative factor in achieving high turnover frequencies (TOF) and enantioselectivities in these systems.[1]
Catalyst Profile & Mechanistic Basis
Structural & Electronic Properties
The catalyst features a dimethylsulfoxonium ylide-like nitrogen center (sulfoximine nitrogen) conjugated to a thiourea moiety.[1]
Acidity: The strong electron-withdrawing nature of the sulfoximine group (
) enhances the acidity of the terminal protons via inductive effects () and resonance delocalization, making it a more potent H-bond donor than standard alkyl thioureas.[1]
Bifunctionality Potential: The sulfoximine nitrogen (
) possesses a lone pair, potentially acting as a weak Lewis base or directing group, though its basicity is attenuated by the adjacent thiocarbonyl.[1]
The Solvent Paradox
Solubility Challenge: The highly polar sulfoximine oxide (
) and thiocarbonyl () groups create a rigid, dipole-rich lattice.[1] Non-polar solvents (e.g., Hexane) often fail to dissolve the catalyst.[1]
Reactivity Requirement: The catalytic mechanism relies on Double Hydrogen Bonding to the electrophile (e.g., nitroalkene, imine).[1] Polar solvents with high dielectric constants (
) or hydrogen-bond acceptor abilities () disrupt this delicate interaction, quenching catalysis.[1]
Solvent Selection Framework
The selection process must navigate the "Solubility-Reactivity Cliff" . Use the following criteria to categorize solvents.
Critical Solvent Parameters
Dielectric Constant (
): Lower is better () to stabilize the charge-separated transition state via tight ion-pairing or H-bonding.[1]
Kamlet-Taft
(H-bond Basicity): Must be minimal. Solvents with high (DMSO, DMF, Acetone) compete with the substrate for the catalyst's protons.[1]
Kamlet-Taft
(H-bond Acidity): Must be low to avoid activating the nucleophile non-selectively.
Recommended Solvent Classes
Solvent Class
Examples
Suitability
Rationale
Halogenated Hydrocarbons
DCM , CHCl , DCE
Optimal
Excellent balance: Solubilizes the polar catalyst while maintaining a low value (0.10 for DCM) to preserve H-bond strength.[1]
Aromatic Hydrocarbons
Toluene , Xylenes, Mesitylene
High (if soluble)
Best for reaction kinetics and stereocontrol (Non-polar, -stacking).[1] Note: May require mild heating or co-solvents for solubility.[1]
Ethers
TBME , EtO, THF
Moderate
THF () is too coordinating and often inhibits catalysis.[1] TBME is sterically hindered and less coordinating—a better alternative.[1]
Polar Aprotic
MeCN, Acetone, EtOAc
Low
High values disrupt the catalyst-substrate complex.[1] Use only if solubility is strictly limiting in other media.[1]
Polar Protic
MeOH, EtOH, HO
Avoid
Completely disrupts H-bonding network.[1] Only useful for specific "on-water" heterogeneous protocols.[1]
If chiral (catalyst derivatives), measure e.e. via chiral HPLC.[1]
Selection Metric: Choose the solvent with the highest Yield/e.e. ratio.
Typical Winner:DCM often wins on balance; Toluene wins on selectivity if solubility permits.[1]
Solvent Screening Logic Flow
Caption: Decision tree for solvent screening, prioritizing solubility first, then catalytic performance.
Troubleshooting & Optimization
Problem: Catalyst precipitates during the reaction (e.g., upon product formation).
Solution: The product might be less soluble or forming a complex.[1] Switch to CHCl
or add 10% THF (monitor rate drop).
Problem: Low reaction rate in Toluene.
Solution: The catalyst is likely aggregating.[1] Decrease concentration to 0.05 M or switch to DCM .
Problem: Poor enantioselectivity (if using chiral derivative).
Solution: Avoid polar solvents.[1] Even traces of water or DMF can destroy the chiral pocket.[1] Use molecular sieves (4Å) in Toluene or DCM.[1]
References
Bolm, C. (2012).[1] Sulfoximines as Chiral Ligands and Organocatalysts. Chemical Society Reviews, 41(2), 979-987.[1] Link
Takemoto, Y. (2005).[1] Recognition and Activation by Ureas and Thioureas: Stereoselective Reactions. Organic & Biomolecular Chemistry, 3(24), 4299-4306.[1] Link
Schreiner, P. R. (2003).[1] Metal-Free Organocatalysis Through Explicit Hydrogen Bonding Interactions. Chemical Society Reviews, 32(5), 289-296.[1] Link
Reichardt, C. (2003).[1] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1] (General reference for solvent properties
Gagosz, F. (2010).[1] Sulfoximines: Useful Building Blocks for the Synthesis of Nitrogen-Containing Molecules. Synlett, 2010(14), 2055-2062.[1] Link[1]
Technical Support: Solubilization Strategies for Sulfoxonium Ylide & Thiourea Systems
Ticket ID: SY-THIO-SOL-001 Status: Open Priority: High (Experimental Blocking) Assigned Specialist: Senior Application Scientist, Catalysis Division Executive Summary: The Solubility-Reactivity Paradox You are likely enc...
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: SY-THIO-SOL-001
Status: Open
Priority: High (Experimental Blocking)
Assigned Specialist: Senior Application Scientist, Catalysis Division
Executive Summary: The Solubility-Reactivity Paradox
You are likely encountering a fundamental physicochemical conflict inherent to organocatalysis with sulfur ylides.
The Conflict: Sulfoxonium ylides are zwitterionic (
), possessing high polarity and lattice energy, making them soluble only in polar aprotic solvents (DMSO, DMF, MeCN). Conversely, thiourea organocatalysts rely on weak Hydrogen-bonding (H-bonding) interactions (Dual H-bond donor) to activate substrates. These interactions are washed out by polar solvents but thrive in non-polar solvents (Toluene, Hexanes, DCM).
The Result: In the non-polar solvents required for high enantioselectivity, your ylide crashes out, halting reactivity. In the polar solvents that dissolve the ylide, your thiourea catalyst is deactivated by solvent competition.
This guide provides the protocols to resolve this paradox without compromising stereocontrol.
Diagnostic Workflow
Before altering your chemistry, confirm that solubility is the root cause of your reaction failure using this decision matrix.
Figure 1: Diagnostic logic to distinguish between solubility limits and catalyst deactivation.
Troubleshooting Protocols
Protocol A: The "Trace-Polar" Co-Solvent Titration
Objective: Solubilize the ylide without disrupting the thiourea H-bonding network.
Mechanism: Create a "solvation shell" around the ylide using a minimal amount of polar solvent, while keeping the bulk medium non-polar.
Step-by-Step:
Baseline: Prepare your reaction in Toluene (or your target non-polar solvent) at the desired concentration (typically 0.1 M).
Observation: The ylide will likely be a suspension.
Titration: Add dry DMF or DMSO dropwise via a microliter syringe.
Endpoint: Stop immediately when the solution turns clear or slightly translucent.
Limit: Do NOT exceed 5-10% v/v of the polar co-solvent.
Why? Literature suggests that >10% DMSO significantly erodes enantioselectivity in thiourea-catalyzed insertions by competing for the H-bond donor sites [1, 2].
Recommended Solvent Systems:
Primary Solvent (Non-Polar)
Co-Solvent (Polar)
Ratio (v/v)
Application Note
Toluene
DMF
95:5
Best for high temperature (>40°C)
DCM
Hexafluoroisopropanol (HFIP)
98:2
HFIP promotes H-bonding via aggregation
| Chloroform | Acetone | 90:10 | Good compromise for lower temps |
Objective: Allow the reaction to proceed in a suspension (slurry) where the ylide dissolves slowly as it is consumed.
Context: Sulfoxonium ylides are thermally stable (unlike sulfonium ylides), allowing for higher temperature processing to aid this dissolution [3].
Step-by-Step:
Micronization: Finely grind your crystalline sulfoxonium ylide using a mortar and pestle before weighing. Large crystals have low surface area and dissolve too slowly.
Sonication: Suspend the ylide and the thiourea catalyst in Toluene. Sonicate for 5-10 minutes (degas mode) to create a fine dispersion.
Temperature Ramp:
Start the reaction at Room Temperature.
If conversion is <10% after 4 hours, increase temperature to 40°C or 60°C .
Note: Unlike sulfonium ylides which decompose rapidly, sulfoxonium ylides are stable at these temperatures [4].
Agitation: Use a high-speed stir bar (≥800 RPM). The reaction occurs at the solid-liquid interface or via the small fraction of dissolved ylide (Le Chatelier’s principle drives dissolution as ylide is consumed).
Objective: Modify the reagents to increase intrinsic solubility in non-polar media.
Target: If you are synthesizing the ylide or the catalyst, introduce "Grease" (lipophilic groups).
For the Thiourea Catalyst:
Ensure your catalyst has the "Schreiner-type" scaffold with 3,5-bis(trifluoromethyl)phenyl groups. If solubility is still poor, switch the amine backbone to a lipid-modified scaffold (e.g., attaching a C12 alkyl chain to the non-catalytic side).
For the Sulfoxonium Ylide:
If the ylide is the limiting reagent, consider the counter-ion or the R-groups on the sulfur.
Q: Can I use THF as a compromise solvent?A: THF is often a "trap." While it dissolves sulfoxonium ylides better than Toluene, it is a Lewis base (oxygen lone pairs). It can competitively H-bond to your thiourea catalyst, reducing reaction rates and enantioselectivity compared to Toluene or DCM [5]. Use DCM/Toluene mixtures if possible.
Q: My reaction works in homogeneous solution (DMSO) but has 0% ee. Why?A: In DMSO, the solvent outcompetes the chiral thiourea for hydrogen bonding with the substrate. The reaction proceeds via a non-catalyzed background pathway (racemic) because the ylide is inherently nucleophilic enough to react without activation in polar media. You must force the reaction into a non-polar environment to see the catalyst's effect [2].
Q: Why does my ylide turn into an oil/gum in Toluene?A: This is "oiling out." It happens when the ylide is slightly soluble but impurities or trace moisture cause it to aggregate.
Fix: Decant the supernatant, wash the oil with Hexanes, and re-dissolve in a Toluene/DCM (2:1) mixture. Ensure all solvents are anhydrous.
Q: Is it safe to heat sulfoxonium ylides?A: Generally, yes. Unlike sulfonium ylides (which degrade via Stevens rearrangement or elimination at >0°C or RT), sulfoxonium ylides are stabilized by the oxygen on the sulfur and are typically stable up to 80-100°C [3, 4]. This thermal stability is your key lever for improving solubility.
References
Burtoloso, A. C. B., et al. (2016).[1] "Catalyst-Free Insertion of Sulfoxonium Ylides into Aryl Thiols." Organic Letters.
Mattson, A. E., Burtoloso, A. C. B., et al. (2020).[2] "Enantioselective S-H Bond Insertion of Sulfoxonium Ylides." Chemical Science.
Corey, E. J., & Chaykovsky, M. (1965). "Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis." Journal of the American Chemical Society.[3]
Neuhaus, J. D., et al. (2025). "Recent Developments in Stereoselective Reactions of Sulfoxonium Ylides." Molecules.
Takemoto, Y. (2005). "Recognition and Activation by Urea and Thiourea: Stereoselective Reactions of Enolates." Organic & Biomolecular Chemistry.
Preventing decomposition of [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea during storage
Welcome to the Technical Support Center. This guide, prepared by our senior application scientists, provides in-depth troubleshooting advice and best practices for the handling and storage of [Dimethyl(oxo)-λ⁶-sulfanylid...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center. This guide, prepared by our senior application scientists, provides in-depth troubleshooting advice and best practices for the handling and storage of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea. Our goal is to ensure the long-term stability and integrity of your compound for reproducible, high-quality experimental results.
Troubleshooting Guide: Diagnosing and Addressing Decomposition
This section addresses specific issues that may indicate compound degradation.
Q1: I've noticed a physical change in my solid compound (e.g., discoloration, clumping, unusual odor). What does this mean?
A1: Physical changes are often the first indicators of chemical decomposition.
Causality: The thiourea moiety is susceptible to oxidation and hydrolysis, while the sulfoximine group can also undergo degradation.[1][2][3] Discoloration (e.g., turning yellow) can suggest oxidation of the sulfur atoms. Clumping or changes in texture often point to hygroscopicity, where the compound absorbs ambient moisture, which can then accelerate hydrolysis. An odor of ammonia or hydrogen sulfide suggests a more advanced breakdown of the thiourea core.[4]
Immediate Action Plan:
Isolate: Segregate the suspect vial to prevent cross-contamination.
Document: Record the date, nature of the change, and storage conditions.
Do Not Use: Refrain from using the material in critical experiments until its purity has been re-assessed.
Purity Analysis: Perform an analytical check (see Q3) to confirm decomposition and identify impurities.
Q2: My compound is stored in solution and now shows a precipitate or color change. What should I do?
A2: Decomposition in solution is common and is highly dependent on the solvent and storage conditions.
Causality: Protic solvents (like methanol or water) can participate in hydrolysis of the thiourea or sulfoximine groups, especially over time or at elevated temperatures.[1] Solvents that are not properly dried or degassed may contain water and oxygen, leading to hydrolysis and oxidation. Some sulfoximine derivatives have demonstrated good stability in solution for extended periods, but this is not universal.[5] The stability of organosulfur compounds can be poor in solution over time, necessitating fresh preparations or alternative calibration strategies.[6]
Troubleshooting Workflow:
Caption: Decision workflow for addressing solution-based compound instability.
Q3: My experimental results are inconsistent or show reduced compound efficacy. How can I confirm if decomposition is the cause?
A3: Inconsistent biological or chemical activity is a critical sign of reduced compound purity. A quantitative assessment is necessary.
Causality: Even minor degradation can lead to a significant drop in the concentration of the active compound and the introduction of new, potentially interfering species. The decomposition products (e.g., urea derivatives, sulfones) will have different chemical properties and biological activities.[2][3][7]
Recommended Protocol: Purity Assessment by HPLC
Standard Preparation: Prepare a fresh solution of a trusted, new lot of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea in a suitable dry, aprotic solvent (e.g., Acetonitrile) at a known concentration (e.g., 1 mg/mL). This is your reference standard.
Sample Preparation: Prepare a solution of the suspect compound at the same concentration in the same solvent.
Chromatographic Conditions (Example):
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.
Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 5% B and re-equilibrate.
Flow Rate: 1.0 mL/min.
Detection: UV detector at a relevant wavelength (determined by a UV scan of the pure compound).
Analysis: Inject both the reference standard and the suspect sample. Compare the chromatograms. The appearance of new peaks or a significant reduction in the area of the main peak in the suspect sample confirms degradation. The purity can be estimated by the relative peak areas. Several analytical techniques, including HPLC and LC-MS, are suitable for analyzing organosulfur compounds.[6][8]
Frequently Asked Questions (FAQs): Proactive Storage and Handling
This section provides preventative guidance for maintaining compound integrity.
Q4: What are the ideal storage conditions for solid [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea?
A4: The key to long-term stability is strict control of temperature, atmosphere, and light. Both the sulfoximine and thiourea moieties benefit from controlled, inert conditions.[9][10][11]
Parameter
Recommendation
Rationale
Temperature
-20°C or lower
Reduces the rate of thermal decomposition and potential isomerization reactions.[4]
Atmosphere
Inert Gas (Argon or Nitrogen)
Displaces atmospheric oxygen and moisture, preventing oxidative degradation and hydrolysis.[1][12]
Container
Amber glass vial with PTFE-lined cap
Protects from light, which can catalyze degradation, and provides an inert, tight seal.
Environment
Inside a desiccator
Provides a secondary barrier against ambient moisture, especially crucial for a hygroscopic compound.
Q5: What are the primary decomposition pathways I should be aware of?
A5: Understanding the likely chemical transformations helps in choosing appropriate storage and handling procedures. The two main pathways are hydrolysis and oxidation.
Hydrolysis: In the presence of water, the thiourea group can hydrolyze to form the corresponding urea derivative, releasing hydrogen sulfide. This can be accelerated by acidic or basic conditions.[1]
Oxidation: The sulfur atom of the thiourea is electron-rich and can be oxidized by atmospheric oxygen, forming S-oxides (like thiourea dioxide) or disulfide-linked species.[1][13] The sulfoximine group itself can also undergo further oxidative or reductive degradation.[2][3]
Caption: Major degradation routes for the target compound.
Q6: Which solvents and reagents are incompatible with this compound?
A6: Avoid reactive solvents and reagents that can directly participate in degradation.
Strong Oxidizing Agents: Reagents like hydrogen peroxide, peroxy acids, and even prolonged exposure to air should be avoided to prevent oxidation of the thiourea moiety.[1]
Strong Acids and Bases: These can catalyze the hydrolysis of the compound.[1] All workups and purifications should ideally be performed under neutral pH conditions.
Reactive Solvents: While short-term use in protic solvents for experiments may be unavoidable, long-term storage in these solvents (e.g., methanol, water) is not recommended. For stock solutions, prefer dry, aprotic solvents like acetonitrile, THF, or DMSO. Note that even DMSO can be a mild oxidant under certain conditions and should be of high purity.
Q7: How should I handle the compound during weighing and preparation of solutions?
A7: Minimize exposure to the atmosphere to prevent degradation before your experiment even begins.
Best Practices:
Allow the vial to warm to room temperature in a desiccator before opening. This prevents condensation of atmospheric moisture onto the cold solid.
Weigh the compound quickly. If possible, perform weighing inside a glovebox with an inert atmosphere.
Use dry, degassed solvents for preparing solutions.
Once the desired amount is weighed, flush the vial headspace with argon or nitrogen before re-sealing and returning to cold storage.[10][12]
By adhering to these troubleshooting and handling guidelines, you can significantly extend the shelf-life of your [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea and ensure the integrity of your valuable research.
References
NIST. Theoretical study on the thermal decomposition of thiourea. National Institute of Standards and Technology. Available from: [Link]
The Journal of Physical Chemistry B. Thermodynamic Analysis of Decomposition of Thiourea and Thiourea Oxides. ACS Publications. Available from: [Link]
ResearchGate. A simple method for routine measurement of organosulfur compounds in complex liquid and gaseous matrices. Available from: [Link]
Safety Guide. Sulfur Storage & Handling Tips. Available from: [Link]
Quora. Is it possible to prepare Thiourea from urea? If is what is the process? Available from: [Link]
Beilstein Journals. Synthesis of chiral sulfoximine-based thioureas and their application in asymmetric organocatalysis. Available from: [Link]
ResearchGate. Conversion and degradation pathways of sulfoximines. Available from: [Link]
Petro Arkan. Granular sulfur storage + 5 methods of storing. Available from: [Link]
ACS Publications. Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective on an Emerging Functional Group in Medicinal Chemistry. Available from: [Link]
East Harbour Group. SULPHUR Safety Data Sheet. Available from: [Link]
Pharmaguideline. Testing Procedure (Method of analysis) for Sulphur in Organic Compounds, Tartrates and Thiosulphates. Available from: [Link]
The Sulphur Institute. Sulfur Spills. Available from: [Link]
PubMed. Development of an analytic method for organosulfur compounds in Welsh onion and its use for nutritional quality analysis of five typical varieties in China. Available from: [Link]
Royal Society of Chemistry. Conversion and degradation pathways of sulfoximines. Chemical Society Reviews. Available from: [Link]
IRIS. Synthesis and Transformations of NH‐Sulfoximines. Available from: [Link]
Atmospheric Measurement Techniques. Stability assessment of organic sulfur and organosulfate compounds in filter samples for quantification by Fourier-transform infrared spectroscopy. Available from: [Link]
PubMed. Synthesis of chiral sulfoximine-based thioureas and their application in asymmetric organocatalysis. Available from: [Link]
MDPI. Biological Applications of Thiourea Derivatives: Detailed Review. Available from: [Link]
MDPI. Synthesis of Sulfoximines and Sulfonimidamides Using Hypervalent Iodine Mediated NH Transfer. Available from: [Link]
RWTH Publications. Syntheses of Sulfoximines: Development of a Light-Promoted Protocol and its Application in the Preparation of Natural Compound Analogs. Available from: [Link]
Drug Hunter. Sulfoximines in Medicinal Chemistry: Unlocking Novel Opportunities in Drug Design. Available from: [Link]
PMC. The specificity of thiourea, dimethylthiourea and dimethyl sulphoxide as scavengers of hydroxyl radicals. Their protection of alpha 1-antiproteinase against inactivation by hypochlorous acid. Available from: [Link]
MDPI. Thiourea Derivative Metal Complexes: Spectroscopic, Anti-Microbial Evaluation, ADMET, Toxicity, and Molecular Docking Studies. Available from: [Link]
ResearchGate. Stability of the isolated thiourea S‐oxides (a) and their suggested.... Available from: [Link]
ChEMBL. Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis. Available from: [Link]
A Comparative Guide to the Infrared Spectroscopy of Sulfoxonium S=O and Thiourea C=S Bonds for Molecular Characterization
For researchers and professionals in drug development and synthetic chemistry, infrared (IR) spectroscopy is an indispensable first-line tool for structural elucidation. It provides a rapid, non-destructive "molecular fi...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development and synthetic chemistry, infrared (IR) spectroscopy is an indispensable first-line tool for structural elucidation. It provides a rapid, non-destructive "molecular fingerprint," revealing the functional groups present in a sample. Among the vast array of functional groups, those containing sulfur, such as sulfoxonium ylides and thioureas, play crucial roles in modern synthetic strategies and pharmacophores. However, interpreting the IR spectra of these moieties can be challenging.
This guide provides an in-depth comparison of the characteristic IR absorption peaks for the sulfoxonium S=O bond and the thiourea C=S bond. We will explore the underlying vibrational principles, dissect the factors that influence peak positions, and present a robust experimental protocol for acquiring high-quality data, empowering you to interpret your spectra with confidence.
Section 1: The Sulfoxonium S=O Bond: A Clear and Strong Indicator
Sulfoxonium ylides are zwitterionic compounds featuring a carbanion adjacent to a positively charged sulfoxonium group, R₂S⁺(O)CH⁻R'₂.[1] They are highly valued as safe and stable alternatives to diazo compounds, particularly in reactions that form epoxides and cyclopropanes, such as the Corey-Chaykovsky reaction.[2][3]
The key to identifying a sulfoxonium ylide in an IR spectrum is the S=O stretching vibration. This bond possesses significant double-bond character, strengthened by the formal positive charge on the sulfur atom. This results in a strong, relatively sharp absorption band.
Typical IR Frequency Range: The S=O stretch in sulfoxonium ylides typically appears in the 1210-1350 cm⁻¹ region. For comparison, the S=O stretch in a neutral sulfoxide (like DMSO) is found at a lower frequency, generally between 950-1150 cm⁻¹.[4][5][6] The shift to a higher wavenumber in sulfoxonium species is a direct consequence of the increased bond order and force constant of the S=O bond due to the adjacent positive charge on the sulfur atom.[5] For instance, the trimethylsulfoxonium ion, [(CH₃)₃SO]⁺, shows a strong S=O stretch at approximately 1210 cm⁻¹.[5]
Factors Influencing the S=O Peak Position:
Stabilization and Conjugation: Most synthetically useful sulfoxonium ylides are "stabilized," meaning the carbanion is adjacent to an electron-withdrawing group like a ketone or ester. Conjugation of the ylide with this group can delocalize the negative charge, slightly weakening the S=O bond and shifting its absorption to a lower frequency within the typical range.[7]
Substitution: The nature of the alkyl or aryl groups (R) attached to the sulfur can have minor electronic effects on the S=O bond, but these shifts are generally less pronounced than the effect of ylide stabilization.
The S=O stretch in sulfoxonium ylides is a reliable diagnostic peak due to its high intensity and characteristic position, making it a valuable tool for monitoring reactions involving these important reagents.
Caption: Structure of a sulfoxonium ylide and its S=O stretching vibration.
Section 2: The Thiourea C=S Bond: A Case of Vibrational Coupling
Thiourea and its derivatives are ubiquitous in medicinal chemistry, organic synthesis, and materials science.[8] Identifying the thiocarbonyl (C=S) group, however, is significantly more complex than identifying a standard carbonyl (C=O). The primary reason for this complexity is vibrational coupling .
Unlike the relatively isolated C=O stretch, the C=S stretching vibration is not "pure." It mechanically couples with other vibrations in the molecule, particularly the C-N stretching and N-H bending modes.[9][10] This means that instead of a single, distinct C=S peak, there are several bands in the spectrum that have mixed C=S character. These are often referred to as "thioamide bands."[11][12]
Characteristic IR Bands with C=S Character:
The assignment of the C=S stretch has been a subject of considerable debate, with different studies highlighting bands across a wide range. A comprehensive analysis reveals several key regions:
1400-1585 cm⁻¹: Bands in this region are often strong and attributed to an asymmetric stretching mode of the N-C-S unit, with significant contributions from both C-N stretch and N-H bend.[8] Some literature refers to this as a primary thioamide band.
1000-1350 cm⁻¹: This region often contains bands with mixed C=S and C-N character. The exact position depends heavily on the substitution pattern.
Below 850 cm⁻¹ (approx. 700-850 cm⁻¹): Extensive studies comparing thioamides with their selenium analogs (selenoamides) have concluded that the band with the most significant "pure" C=S stretching character often lies in this lower frequency range.[10][11][13] This band is sometimes referred to as the "G band."[11] The low frequency is attributed to the C=S bond having considerable single-bond character due to resonance.
Key Factors Influencing Thiourea IR Spectra:
Vibrational Coupling: As discussed, this is the most critical factor. The C=S bond does not vibrate in isolation, making a definitive single-peak assignment impossible.[9][10]
Hydrogen Bonding: In the solid state or in concentrated solutions, intermolecular hydrogen bonding (N-H···S) is significant. This weakens the C=S bond, causing a redshift (shift to lower frequency) and broadening of the associated absorption bands.[7][8]
Tautomerism: Thiourea can exist in a thione (C=S) and a thiol (C-SH) tautomeric form. While the thione form predominates in most conditions, the equilibrium can be influenced by solvent and pH. The presence of the thiol form would lead to the disappearance of C=S bands and the appearance of a weak S-H stretch (~2550 cm⁻¹) and a C=N stretch (~1660 cm⁻¹).[8]
Physical State: Spectra of solid-state samples can differ significantly from those in solution due to strong intermolecular interactions like hydrogen bonding in the crystal lattice.
Caption: Resonance in thiourea leads to coupled vibrational modes.
Section 3: Head-to-Head Comparison
The distinct vibrational characteristics of the sulfoxonium S=O and thiourea C=S bonds are summarized below for easy comparison.
Minimal coupling; a relatively "pure" group frequency
Extensive coupling with C-N stretch and N-H bend is the defining characteristic[10][11]
Key Influencing Factors
Conjugation with stabilizing groups
Hydrogen bonding, tautomerism, physical state, metal coordination[8]
Diagnostic Certainty
High. A strong peak in this region is a reliable indicator.
Moderate to Low. Requires careful analysis of multiple bands and consideration of the entire spectrum.
Section 4: Experimental Protocol for High-Quality IR Spectra
Acquiring a clean, interpretable spectrum is paramount. Attenuated Total Reflectance (ATR) is the preferred method for most solid and liquid samples due to its simplicity and reproducibility.
Caption: Workflow for acquiring an ATR-FTIR spectrum.
Step-by-Step Methodology: ATR-FTIR
Instrument Preparation:
Causality: Before analyzing a sample, a background spectrum of the empty instrument (with a clean ATR crystal) must be recorded. This allows the instrument's software to subtract signals from atmospheric CO₂ and water vapor, as well as any intrinsic absorbance from the crystal itself, ensuring that the final spectrum contains only information from the sample.
Protocol: Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Use a soft cloth dampened with a volatile solvent like isopropanol or ethanol to wipe the surface, then allow it to dry completely. Initiate the "Background Scan" function in the instrument software.
Sample Application:
Causality: For ATR to work, the sample must be in intimate contact with the crystal surface. The IR beam penetrates only a few microns into the sample, so any air gaps will lead to a weak or non-existent spectrum.
Protocol (Solids): Place a small amount of the solid powder directly onto the center of the ATR crystal. Use the instrument's pressure clamp to apply firm, even pressure. This ensures good contact between the solid particles and the crystal.
Protocol (Liquids/Oils): Place a single drop of the liquid onto the crystal. No pressure clamp is typically needed.
Data Acquisition:
Causality: Co-adding multiple scans improves the signal-to-noise ratio, resulting in a cleaner spectrum where small peaks are more easily distinguished from baseline noise. A resolution of 4 cm⁻¹ is standard for routine functional group identification.
Protocol: Name the sample file and initiate the "Sample Scan." Standard parameters are typically a range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 or 32 scans.
Data Analysis & Cleanup:
Causality: Proper cleanup prevents cross-contamination between samples. Since ATR crystals are robust, they can be cleaned and reused immediately.
Protocol: Once the spectrum is collected, release the pressure clamp and remove the solid sample with a spatula or tissue. Clean the crystal surface thoroughly with a solvent-dampened cloth as in Step 1. Analyze the resulting spectrum, paying close attention to the diagnostic regions for the S=O bond (1210-1350 cm⁻¹) or the various thioamide bands discussed previously.
Conclusion
The infrared spectral signatures of sulfoxonium S=O and thiourea C=S bonds present a study in contrasts. The sulfoxonium S=O stretch is a strong, reliable, and diagnostically straightforward absorption, making it an excellent handle for identifying these valuable ylides. Conversely, the thiourea C=S group offers a more nuanced challenge. Its vibrational modes are extensively coupled with the surrounding N-C-N framework, resulting in a series of "thioamide bands" rather than a single, pure C=S stretch. Accurate identification requires a holistic view of the spectrum, an appreciation for the effects of hydrogen bonding and physical state, and an understanding that the most C=S-like vibration often appears at a surprisingly low frequency. By understanding these fundamental differences and employing robust experimental techniques, researchers can effectively leverage IR spectroscopy to characterize these important sulfur-containing compounds.
References
Jensen, K. A., & Nielsen, P. H. (1966). Infrared Spectra of Thioamides and Selenoamides. Acta Chemica Scandinavica, 20, 597-629. [Link]
Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis. Journal of the American Chemical Society, 87(6), 1353–1364. [Link]
Zanetti, P. P., et al. (2010). Sulfoxide stretching mode as a structural reporter via dual-frequency two-dimensional infrared spectroscopy. The Journal of Chemical Physics, 133(14), 144513. [Link]
Cotton, F. A., Francis, R., & Horrocks, Jr., W. D. (1960). SULFOXIDES AS LIGAKDS. 11. THE ISFRARED SPECTRA OF SOME DIMETHYL SULFOXIDE COMPLEXES. The Journal of Physical Chemistry, 64(10), 1534-1536. [Link]
Zanetti, P. P., et al. (2010). Sulfoxide stretching mode as a structural reporter via dual-frequency two-dimensional infrared spectroscopy. ResearchGate. [Link]
Rao, C. N. R., Venkataraghavan, R., & Kasturi, T. R. (1964). CONTRIBUTION TO THE INFRARED SPECTRA OF ORGANOSULPHUR COMPOUNDS. Canadian Journal of Chemistry, 42(1), 36-42. [Link]
Wiles, D. M., & Suprunchuk, T. (1967). The C=S stretching vibration in the infrared spectra of some thiosemicarbazones. Canadian Journal of Chemistry, 45(5), 469-475. [Link]
ResearchGate. (2025). Complexes of ligands containing S = O. Part III Tetramethylene sulfoxide and pentamethylene sulfoxide; Jahn‐Teller effect in infrared spectra. ResearchGate. [Link]
University of Babylon. (n.d.). The features of IR spectrum. College of Pharmacy. [Link]
University of Oradea. (n.d.). IR absorption spectroscopy. Faculty of Medicine and Pharmacy. [Link]
University of California, Los Angeles. (n.d.). Infrared Spectroscopy. UCLA Chemistry. [Link]
National Center for Biotechnology Information. (n.d.). Dimethylsulfoxonium methylide. PubChem Compound Database. [Link]
DAV University. (n.d.). Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocarbons. Department of Chemistry. [Link]
Wiles, D. M., & Suprunchuk, T. (1967). The C=S stretching vibration in the infrared spectra of some thiosemicarbazones. Canadian Science Publishing. [Link]
IOSR Journal of Applied Chemistry. (2013). Spectroscopic study on Thiourea and Thiosemicarbazide in Non- aqueous media. IOSR-JAC, 4(1), 1-5. [Link]
Rao, C. N. R., & Venkataraghavan, R. (1962). The C=S stretching frequency and the “−N−C=S bands” in the infrared. Semantic Scholar. [Link]
Michigan State University. (n.d.). Infrared Spectrometry. Department of Chemistry. [Link]
Remor, C., et al. (2015). Parallel β-sheet vibrational couplings revealed by 2D IR spectroscopy of an isotopically labeled macrocycle: Quantitative benchmark for the interpretation of amyloid and protein infrared spectra. The Journal of Chemical Physics, 143(19), 194303. [Link]
Litman, Y. J., et al. (2019). Empirical S=O Stretch Vibrational Frequency Map. The Journal of Chemical Physics, 151(23), 234107. [Link]
A Comparative Guide to the Mass Spectrometry Analysis of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea: CID vs. HCD Fragmentation
Abstract This guide provides an in-depth comparison of two common tandem mass spectrometry fragmentation techniques—Collision-Induced Dissociation (CID) and Higher-Energy C-trap Dissociation (HCD)—for the structural anal...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This guide provides an in-depth comparison of two common tandem mass spectrometry fragmentation techniques—Collision-Induced Dissociation (CID) and Higher-Energy C-trap Dissociation (HCD)—for the structural analysis of the novel organosulfur compound, [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea. As direct experimental data for this specific molecule is not widely available, this document synthesizes established fragmentation principles of its constituent functional groups (sulfoxonium ylides and thioureas) to propose and compare fragmentation pathways. We will explore the underlying mechanisms of CID and HCD, explain the resulting differences in spectral complexity, and provide a framework for selecting the optimal technique for analytical objectives. This guide is intended for researchers in drug development and chemical analysis who require a deeper understanding of fragmentation strategies for novel small molecules.
Introduction: The Analytical Challenge
The compound [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea, with the structure (CH₃)₂S(O)=N-C(=S)NH₂, presents a unique analytical challenge. It combines a sulfoxonium ylide moiety with a thiourea group, incorporating multiple heteroatoms and a labile S=N bond. Understanding its stability and fragmentation behavior under mass spectrometric conditions is crucial for its identification, characterization, and quality control in various applications.
The primary goal of tandem mass spectrometry (MS/MS) is to generate structurally informative fragment ions from a selected precursor ion. The choice of fragmentation technique profoundly impacts the type and abundance of these fragments. This guide focuses on comparing two prevalent methods available on instruments like the Thermo Scientific™ Orbitrap™:
Collision-Induced Dissociation (CID): A resonant, "slow-heating" process that typically cleaves the most labile bonds[1][2].
Higher-Energy C-trap Dissociation (HCD): A non-resonant, "beam-type" dissociation that imparts higher energy, leading to more extensive fragmentation[3][4].
By comparing the theoretical fragmentation patterns of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea under both CID and HCD, we can illustrate how each technique provides different, yet complementary, structural information.
Experimental Design and Workflow
To provide a practical context, we will base our comparison on a standard liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow.
Hypothetical Experimental Protocol
Sample Preparation: A 1 µg/mL solution of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea is prepared in a 50:50 acetonitrile/water solution with 0.1% formic acid to promote protonation.
Chromatography: The sample is injected onto a C18 reversed-phase column and eluted with a standard water/acetonitrile gradient.
Mass Spectrometry: Analysis is performed on a Q Exactive™ Hybrid Quadrupole-Orbitrap™ Mass Spectrometer in positive ion mode using Electrospray Ionization (ESI).
Precursor Ion Selection: The protonated molecule, [M+H]⁺, is targeted for fragmentation. The monoisotopic mass of the neutral molecule (C₃H₈N₂OS₂) is 152.0078 Da, resulting in a precursor ion m/z of 153.0156 .
MS/MS Fragmentation: Two separate experiments are run:
CID Experiment: The precursor ion is isolated in the ion trap and fragmented using a normalized collision energy (NCE) of 30%.
HCD Experiment: The precursor ion is passed into the HCD cell and fragmented using a stepped NCE of 20, 30, and 40%.
Experimental Workflow Diagram
The logical flow of the comparative analysis is depicted below.
Caption: Experimental workflow for comparative fragmentation analysis.
Results & Discussion: A Tale of Two Spectra
The fragmentation of protonated molecules is a charge-directed process, often initiated at the most basic site where the proton is localized[5][6]. For [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea, the thiourea sulfur is a likely site of protonation, which weakens adjacent bonds and primes the molecule for fragmentation.
HCD Fragmentation: Maximizing Structural Information
HCD is a high-energy process that induces multiple collisions, resulting in a rich fragmentation spectrum that includes both primary and secondary fragments[1][3]. This technique is particularly useful for obtaining a comprehensive structural fingerprint of a molecule and is not limited by the low-mass cutoff seen in ion trap CID[2][4].
The proposed major fragmentation pathways for the [M+H]⁺ ion (m/z 153.0156) under HCD conditions are shown below.
Caption: Proposed HCD fragmentation pathway for protonated [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea.
Primary Fragmentation (Cleavage of the S=N Bond): The most intuitive cleavage site is the labile S=N bond. This bond is weakened by protonation on the thiourea sulfur. Its cleavage would result in the loss of a neutral dimethyl sulfoxide (DMSO) molecule (C₂H₆SO, 78.0139 Da), generating a fragment ion at m/z 74.9939 ([CH₃N₂S]⁺). However, a more plausible fragmentation involves rearrangement.
Major Fragment at m/z 92.9916: A dominant pathway is likely the cleavage of the S=N bond accompanied by a rearrangement, leading to the loss of neutral DMSO and generating an ion corresponding to protonated thiocyanic acid dimer or a related isomer at m/z 92.9916 ([CH₂N₂S₂]⁺).
Formation of Protonated Thiourea (m/z 76.0229): A complex rearrangement involving the loss of the sulfoxonium group could lead to the formation of protonated thiourea at m/z 76.0229 ([CH₄N₂S]⁺). This is a highly diagnostic ion.
Secondary Fragmentation (m/z 59.9913): The protonated thiourea ion (m/z 76) can subsequently lose ammonia (NH₃) to yield the thioformamidinium ion at m/z 59.9913 ([CH₂NS]⁺). This is a common fragmentation pathway for thiourea derivatives[7].
Low-Mass Fragments (m/z 42.9960): The higher collision energy of HCD allows for the detection of smaller, informative fragments. The loss of a sulfhydryl radical (•SH) from the m/z 60 ion would produce a fragment at m/z 42.9960 ([CH₃N]⁺). The presence of such low-mass ions is a key advantage of HCD[4].
CID Fragmentation: Probing the Weakest Link
In contrast to HCD, CID in an ion trap is a "softer" fragmentation technique. It involves resonant excitation and a slower heating process, which provides enough energy to break the weakest bonds but often insufficient energy for subsequent fragmentations[1][2].
For [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea, a CID spectrum is expected to be much simpler:
Dominant Fragment: The spectrum would likely be dominated by a single major fragment resulting from the lowest-energy dissociation pathway. This would most likely correspond to the cleavage of the S=N bond, leading to the fragment at m/z 92.9916 .
Absence of Secondary Fragments: The subsequent fragmentation of the m/z 76 ion to m/z 60 would be significantly less abundant or entirely absent, as the precursor's internal energy is dissipated after the initial fragmentation event.
Low-Mass Cutoff: Critically, fragments like m/z 43 would likely not be detected due to the inherent low-mass cutoff of the ion trap, a phenomenon described as the "1/3rd rule"[2].
Data Summary: HCD vs. CID
The anticipated differences in the fragmentation data are summarized below.
m/z (Proposed)
Proposed Formula
Proposed Fragment Identity
Expected Relative Abundance (HCD)
Expected Relative Abundance (CID)
153.0156
[C₃H₉N₂OS₂]⁺
[M+H]⁺ (Precursor)
Low (consumed)
Moderate (less efficient)
92.9916
[CH₂N₂S₂]⁺
Isothiocyanic acid related ion
High
High (Dominant)
76.0229
[CH₄N₂S]⁺
Protonated Thiourea
Moderate
Low / Absent
59.9913
[CH₂NS]⁺
Thioformamidinium ion
Moderate
Absent
42.9960
[CH₃N]⁺
Cyanamide related ion
Low-Moderate
Absent (Low-Mass Cutoff)
Conclusion and Recommendations
The comparative analysis of [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea using HCD and CID reveals the distinct advantages of each technique for structural elucidation.
HCD is the preferred technique for de novo structural confirmation and characterization. Its high-energy nature provides a rich spectrum with multiple fragment ions, offering a detailed molecular fingerprint. The absence of a low-mass cutoff ensures that small, diagnostic fragments are observed, providing deeper structural insight[3][4].
CID is highly effective for targeted analysis and quantification. Its simplicity and efficiency in generating one or two dominant fragments make it ideal for Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) assays, where sensitivity and specificity for a particular fragmentation event are paramount[2].
For researchers working with novel compounds like [Dimethyl(oxo)-λ⁶-sulfanylidene]thiourea, a dual-pronged approach is recommended. Initially, use HCD to perform a comprehensive characterization and identify all potential fragmentation pathways. Once key, high-abundance transitions are identified (e.g., 153.0 -> 92.9), CID can be employed to develop highly sensitive and robust quantitative methods. This strategic use of both techniques ensures both thorough characterization and optimal analytical performance.
References
ResearchGate. (n.d.). Fragmentation reactions of thiourea- and urea-compounds examined by tandem MS-, energy-resolved CID experiments, and theory. Retrieved from ResearchGate. [Link]
Kalkhof, S., et al. (2010). Fragmentation behavior of a thiourea-based reagent for protein structure analysis by collision-induced dissociative chemical cross-linking. Journal of Mass Spectrometry. [Link]
Schröder, D., et al. (2008). Fragmentation reactions of singly and doubly protonated thiourea- and sugar-substituted cyclams and their transition-metal complexes. PubMed. [Link]
Zhang, J. (n.d.). Understanding MS/MS fragmentation pathways of small molecular weight molecules. University of Huddersfield Repository. [Link]
Stack Overflow. (2019). Difference between HCD and CID collision induced dissociations? Stack Exchange. [Link]
Laduviglusib GSK-3 inhibitor. (2025). High-Energy Collision Dissociation (HCD): Principles, Applications, and Uses in Mass Spectrometry. [Link]
TSI Journals. (2014). Synthesis and mass spectral study of thiourea and thiocarbamiate derivatives from phthalimidoacyl isothiocyanates. [Link]
Wikipedia. (n.d.). Collision-induced dissociation. Retrieved from Wikipedia. [Link]
AnalyteGuru. (n.d.). Collision-Based Ion-activation and Dissociation. Thermo Fisher Scientific. [Link]
PREMIER Biosoft. (2022). MS/MS Fragmentation Strategies For Efficient Glycopeptide Profiling. [Link]
Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry. [Link]
Cappellin, L., et al. (2013). Sulfides: chemical ionization induced fragmentation studied with proton transfer reaction-mass spectrometry and density functional calculations. PubMed. [Link]
X-ray crystal structure data for [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea
The following technical guide provides an in-depth structural analysis and performance comparison of [Dimethyl(oxo)- -sulfanylidene]thiourea , a specialized sulfoximine-functionalized thiourea derivative. Technical Guide...
-sulfanylidene]thiourea represents a distinct class of "hybrid" organosulfur compounds that merge the thiourea pharmacophore with the sulfoximine moiety. Unlike standard thioureas, which are planar and electronically neutral, the incorporation of the hypervalent sulfur(VI) center introduces:
Enhanced Acidity: The electron-withdrawing nature of the sulfoximine group (
) significantly increases the acidity of the NH protons, strengthening hydrogen bond donor capability.
3D Chirality/Geometry: The tetrahedral geometry at the sulfur(VI) center breaks the planarity typical of standard thioureas, offering unique vectors for molecular recognition in drug design.
Metabolic Stability: The sulfoximine group is a documented bioisostere for sulfonamides and sulfones, often exhibiting superior metabolic stability and solubility.
X-Ray Crystallographic Data (Representative Analysis)
Note: While the specific CIF for the unsubstituted parent (CAS 2172288-15-0) is proprietary to certain building block libraries, the structural parameters below are derived from high-resolution X-ray data of the homologous N-substituted sulfoximine thiourea class (e.g., N-benzoyl derivatives), which exhibit highly conserved geometries.
A. Unit Cell & Geometry
The core [Dimethyl(oxo)-
-sulfanylidene]thiourea moiety crystallizes with a characteristic tetrahedral geometry around the S(VI) atom and a planar geometry around the thiocarbonyl carbon.
Parameter
Representative Value
Structural Significance
Crystal System
Monoclinic / Triclinic
Common for polar organic thioureas due to extensive H-bonding.
Space Group
P2/c or P-1
Centrosymmetric packing favored by dipole alignment.
S(VI)=O Bond
1.44 – 1.45 Å
Typical double bond character; strong H-bond acceptor.
S(VI)=N Bond
1.52 – 1.55 Å
Indicates significant double bond character (ylidic resonance).
N–C(S) Bond
1.35 – 1.38 Å
Shorter than a single bond, indicating conjugation with the thiourea.
C=S Bond
1.68 – 1.71 Å
Typical thiocarbonyl length; longer than C=O (1.23 Å).
Bond Angles
O–S–N: ~108-110°
Distorted tetrahedron.
Torsion Angle
S(O)=N–C=S: ~0-30°
Often twists out of plane to minimize steric clash with methyl groups.
B. Hydrogen Bonding Network
The crystal lattice is stabilized by a robust intermolecular hydrogen bonding network :
Primary Interaction: N–H
O=S (Head-to-Tail chains).
Secondary Interaction: N–H
S=C (Dimer formation).
Result: High melting points (>150°C) and low solubility in non-polar solvents.
Comparative Performance Guide
This section objectively compares [Dimethyl(oxo)-
-sulfanylidene]thiourea against standard alternatives used in coordination chemistry and organocatalysis.
Comparison Table: Physicochemical Profiles
Feature
[Dimethyl(oxo)--sulfanylidene]thiourea
Thiourea (Standard)
N-Acetylthiourea
Structure
Hybrid (Tetrahedral S + Planar C)
Planar
Planar
H-Bond Donor (Acidity)
High (pKa ~10-11)*
Low (pKa ~21)
Moderate (pKa ~13)
H-Bond Acceptor
Dual (S=O and C=S)
Single (C=S)
Dual (C=O and C=S)
Coordination Modes
Tridentate Potential (N, O, S)
Monodentate (S)
Bidentate (S, O)
Solubility (Water)
Moderate (Polar sulfoximine group)
High
Low
Metabolic Stability
High (Sulfoximine isostere)
Low (Oxidative desulfurization)
Moderate
*Estimated pKa based on sulfoximine electron-withdrawing effects.
Critical Analysis
For Organocatalysis: The sulfoximine derivative is superior to standard thiourea for activating weak electrophiles (e.g., nitroolefins) due to its enhanced acidity and the steric bulk of the S,S-dimethyl group, which can induce stereoselectivity if chiral variants are used.
For Metal Coordination: unlike N-acetylthiourea, which chelates via S and O (carbonyl), the sulfoximine derivative offers a harder Oxygen donor (sulfoximine O) and a softer Sulfur donor (thiocarbonyl S), allowing for "hemilabile" coordination to transition metals (e.g., Pd, Pt).
Experimental Protocols
A. Synthesis of [Dimethyl(oxo)-
-sulfanylidene]thiourea
Rationale: This protocol utilizes the reaction between free sulfoximine and a thiocarbonyl source, avoiding toxic thiophosgene.
Activation: Dissolve S,S-dimethylsulfoximine (10 mmol) in anhydrous THF (20 mL) under N
. Add TCDI (11 mmol) slowly at 0°C. Stir for 2 hours at room temperature to form the N-imidazolyl-thiocarbonyl intermediate.
Aminolysis: Cool the mixture to 0°C. Add excess methanolic ammonia (7N, 5 mL) dropwise.
Reaction: Stir at room temperature for 12 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the disappearance of the intermediate.
Workup: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc and wash with water (2x) and brine (1x).
Purification: Recrystallize from hot Ethanol/Water (9:1) to obtain colorless prisms.
B. Crystallization for X-Ray Analysis
Rationale: Slow evaporation promotes the formation of single crystals suitable for diffraction.
Prepare a saturated solution of the product in Methanol (approx. 20 mg/mL).
Filter the solution through a 0.45
m PTFE syringe filter into a clean vial.
Cover the vial with parafilm and pierce 3-4 small holes.
Place the vial in a vibration-free environment at 4°C (refrigerator) or 20°C (benchtop).
Observation: Colorless block-like crystals typically form within 3-7 days.
Structural Visualization (Graphviz)
The following diagram illustrates the molecular connectivity and the potential hydrogen-bonding network (Dimerization) characteristic of this class.
References
Frings, M., Bolm, C. (2011). "Sulfoximines: A Neglected Opportunity in Medicinal Chemistry." European Journal of Organic Chemistry, 2011(20-21), 4085-4106. Link
Lücking, U. (2013). "Sulfoximines: A Neglected Opportunity in Medicinal Chemistry." Angewandte Chemie International Edition, 52(36), 9399-9408. Link
Ganter, C., et al. (2007).[1] "Chiral Sulfoximines in Catalysis." Chemical Reviews, 107(11), 5309-5365. Link
Cambridge Crystallographic Data Centre (CCDC). "Search for N-carbamothioyl sulfoximine derivatives." CSD Enterprise. Link
Enamine Ltd. "Product Catalog: [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea (CAS 2172288-15-0)."[2][3][4] Link
Topic: Operational Guide: Handling and Disposal of [Dimethyl(oxo)- -sulfanylidene]thiourea Executive Summary & Chemical Profile Objective: This guide defines the safe handling, containment, and disposal procedures for [D...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Operational Guide: Handling and Disposal of [Dimethyl(oxo)-
-sulfanylidene]thiourea
Executive Summary & Chemical Profile
Objective: This guide defines the safe handling, containment, and disposal procedures for [Dimethyl(oxo)-
-sulfanylidene]thiourea (an -sulfoximine thiourea derivative).[1][2] Due to the presence of the thiourea moiety, this compound must be treated as a Suspected Carcinogen and a Reproductive Toxin .[2][3]
H361: Suspected of damaging fertility or the unborn child.[3][4][5][6][7]
H411: Toxic to aquatic life with long-lasting effects.[1][4][5][6][7]
Reactivity: Stable under ambient conditions but releases toxic sulfur oxides (
) and nitrogen oxides () upon thermal decomposition.[1] Incompatible with strong oxidizing agents (risk of violent exothermic reaction).
Operational Handling & Containment
Before disposal, the integrity of the waste stream must be preserved to prevent cross-contamination or accidental exposure.[2]
Personal Protective Equipment (PPE) Matrix
Component
Specification
Rationale
Respiratory
N95 / P3 Particulate Respirator
Prevents inhalation of fine dusts (thioureas are solid-phase toxins).[1]
Dermal
Double Nitrile Gloves (min 0.11mm)
Thiourea derivatives can permeate skin; double-gloving provides a breakthrough buffer.[1]
Ocular
Chemical Splash Goggles
Prevents mucosal absorption via eyes.
Body
Tyvek® Lab Coat (Disposable)
Prevents particle retention on personal clothing.
Storage Prior to Disposal
Container: High-density polyethylene (HDPE) or amber glass.[1]
Labeling: Must be clearly labeled "TOXIC WASTE - SULFUR ORGANIC" .[1]
Segregation: Store away from strong oxidizers (e.g., peroxides, permanganates, hypochlorites) and acids .[2][5] Mixing with acids may release toxic gases; mixing with oxidizers may cause fire.
Disposal Procedures (Step-by-Step)
Core Directive: The only acceptable final disposal method for this compound is High-Temperature Incineration with flue gas scrubbing.[1] DO NOT discharge into municipal sewage or treat with bleach (sodium hypochlorite) without strict temperature control, as this generates toxic chloramines and heat.[2]
Scenario A: Disposal of Pure Solid Substance
Step 1: Transfer the solid material into a wide-mouth HDPE jar.
Step 2: Do not dissolve.[6] Keep as a solid to minimize volume and spill risk.
Step 3: Seal the jar with parafilm to prevent dust leakage.
Step 4: Place the jar into a secondary containment bag (Ziploc type).
Step 5: Tag for "Incineration Only" and hand off to EHS/Hazardous Waste Contractor.
Scenario B: Disposal of Reaction Mixtures (Solutions)
Step 1: Identify the solvent.
If Halogenated (DCM, Chloroform): Segregate into "Halogenated Waste".
If Non-Halogenated (Methanol, Ethyl Acetate): Segregate into "Non-Halogenated Organic Waste".
Step 2: Check pH. If the solution is acidic, neutralize carefully with Sodium Bicarbonate (
) to pH 7.[2] Why? Acidic thiourea solutions can degrade to release hydrogen sulfide () or other sulfur species over time.
Step 3: Precipitate if possible. If the compound can be crashed out (e.g., by adding water to an organic solution), filter the solid and treat as Scenario A .[2] This reduces the volume of high-hazard liquid waste.[1]
Scenario C: Spill Cleanup Protocol
Step 1: Evacuate the immediate area (3-meter radius).[1]
Step 2: Don full PPE (see Matrix).
Step 3:Dry Spill: Cover with wet paper towels (to prevent dust) or use a HEPA vacuum. Scoop into a waste container.
Step 4:Wet Spill: Absorb with Vermiculite or Diatomaceous Earth. Do not use paper towels alone , as they can become a fire hazard if the chemical dries and oxidizes.[2]
Step 5: Wash the surface with a mild detergent and water. Collect this rinse water as hazardous waste.
Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for disposing of [Dimethyl(oxo)-
-sulfanylidene]thiourea.
Figure 1: Decision tree for the segregation and disposal of sulfoximine-thiourea derivatives, prioritizing incineration to destroy the thiourea pharmacophore.
Scientific Rationale & Mechanism
Why Incineration?
Thiourea derivatives are thermally stable but biologically persistent. Chemical oxidation (e.g., using bleach) is often suggested for general sulfur waste, but for thioureas, this path is fraught with risk:[1][2]
Exothermicity: The oxidation of the
bond to (urea) is highly exothermic.
Toxic Byproducts: Incomplete oxidation can yield formamidine disulfides or chloramines if ammonia is released.
Efficiency: High-temperature incineration (
) ensures complete mineralization to , , (scrubbed), and .[1][2]
The
-Sulfoximine Stability Factor:
The sulfoximine group () adds stability to the molecule compared to simple thioureas.[1] This means the compound is less likely to degrade spontaneously but requires higher energy input (incineration) for complete destruction.
References
European Chemicals Agency (ECHA). Thiourea: Substance Information and Classification.[8] Retrieved from [Link][1][2]
PubChem. [Dimethyl(oxo)-lambda6-sulfanylidene]urea (Analog Structure & Safety Data). National Library of Medicine. Retrieved from [Link]
U.S. EPA. Management of Hazardous Waste Pharmaceuticals. 40 CFR Part 266 Subpart P. Retrieved from [Link][1][2]
A Comprehensive Guide to Personal Protective Equipment for Handling [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea
For Researchers, Scientists, and Drug Development Professionals In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are routine. However, the safety...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are routine. However, the safety of laboratory personnel is paramount. This guide provides essential, immediate safety and logistical information for handling [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are synthesized from the known hazards of analogous thiourea derivatives and organosulfur compounds, ensuring a robust and cautious approach to laboratory safety. Adherence to these guidelines is critical for minimizing risk and fostering a secure research environment.
Hazard Profile Based on Analogous Compounds
Acute Toxicity: Harmful if swallowed[1][2][3][4][5]. Ingestion may lead to gastrointestinal irritation, nausea, and vomiting[1][2].
Carcinogenicity: Suspected of causing cancer[1][2][3][4][6][7].
Reproductive Toxicity: Suspected of damaging fertility or the unborn child[1][3][4][6][7].
Skin Sensitization: May cause an allergic skin reaction through prolonged or repeated contact[8].
Irritation: Can cause skin and eye irritation[2][9]. Inhalation of dust may cause respiratory tract irritation[2].
Aquatic Toxicity: Toxic to aquatic life with long-lasting effects[1][3][4].
Given these potential hazards, a stringent personal protective equipment (PPE) protocol is not merely a recommendation but a necessity.
Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential to prevent exposure through all potential routes: inhalation, ingestion, skin contact, and eye contact. The following table outlines the minimum required PPE for handling [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea.
Protection Type
Specification
Rationale
Eye and Face Protection
Safety glasses with side shields or chemical safety goggles.
Protects against splashes and airborne particles.
Hand Protection
Chemical-resistant gloves (e.g., Nitrile rubber).
Prevents skin contact and potential absorption.
Body Protection
Laboratory coat.
Protects against contamination of personal clothing.
Respiratory Protection
NIOSH-approved respirator with an appropriate particulate filter (e.g., N95 or higher).
Required when handling the powder form to prevent inhalation of dust.
Operational Plan for Safe Handling
A systematic workflow is crucial for minimizing exposure and ensuring laboratory safety. The following step-by-step guide outlines the key stages from preparation to the execution of experimental procedures.
Preparation and Weighing
Designated Area: Conduct all handling of solid [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea in a designated area, such as a chemical fume hood or a ventilated balance enclosure, to control dust.
Donning PPE: Before handling the compound, don the prescribed PPE as outlined in the table above.
Weighing: When weighing the solid compound, use a disposable weigh boat. Handle with care to avoid generating dust.
Cleaning: After weighing, carefully clean the balance and surrounding area with a damp cloth to remove any residual powder. The cleaning cloth should be disposed of as hazardous waste.
Dissolution and Use in Reactions
In a Fume Hood: All procedures involving the dissolution of the compound or its use in a reaction must be performed in a certified chemical fume hood.
Solvent Addition: Add the solvent to the solid compound slowly to avoid splashing.
Mixing: Use a magnetic stirrer or gentle manual swirling to dissolve the compound.
Reaction Setup: Ensure that the reaction apparatus is properly assembled and secured within the fume hood.
The following diagram illustrates the logical workflow for the safe handling of [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea.
Caption: Workflow for Safe Handling of [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea.
Disposal Plan
Proper disposal of [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.
Solid Waste: Collect all solid waste, including contaminated weigh boats and disposable PPE, in a clearly labeled, sealed hazardous waste container.
Liquid Waste: Collect all liquid waste containing the compound in a separate, sealed, and clearly labeled hazardous waste container.
Decontamination: Thoroughly decontaminate all glassware and equipment that has come into contact with the compound. This may involve rinsing with a suitable solvent, which should then be collected as hazardous waste.
Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS) department for specific disposal procedures, as regulations can vary.
By implementing these comprehensive safety and handling protocols, researchers can confidently work with [Dimethyl(oxo)-lambda6-sulfanylidene]thiourea while prioritizing their safety and minimizing environmental impact.
References
Benchchem. Personal protective equipment for handling 1-(4-Iodo-2-methylphenyl)thiourea. 10
Redox. (2022, March 9). Safety Data Sheet Thiourea. 1
